5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

• CAS: 1174295-58-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride: A Key Building Block in Modern Drug Discovery

Introduction: The Strategic Importance of Fluorinated Arylsulfonyl Chlorides

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine and flexible ether linkages into molecular scaffolds is a cornerstone of rational drug design.[1][2] These modifications can profoundly influence a compound's physicochemical properties, such as lipophilicity, metabolic stability, and target-binding affinity, ultimately enhancing its therapeutic potential.[3][4] 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride emerges as a particularly valuable building block, embodying this design philosophy. Its trifunctional nature—an electrophilic sulfonyl chloride, a metabolically robust C-F bond, and a conformationally flexible methoxyethoxy group—offers a versatile platform for the synthesis of novel therapeutic agents.

This guide provides a comprehensive technical overview of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride, intended for researchers, scientists, and drug development professionals. We will delve into its chemical structure and properties, propose a robust synthetic pathway, explore its reactivity with a focus on sulfonamide formation, and discuss the rationale behind its use in medicinal chemistry, all grounded in established chemical principles and supported by authoritative references.

Physicochemical and Structural Properties

While specific experimental data for 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is not extensively documented in publicly available literature, we can infer its properties from closely related analogs and computational predictions.

Property	Predicted/Analog-Based Value	Rationale/Reference
CAS Number	1174295-58-9	Chemical Supplier Data[5]
Molecular Formula	C₉H₁₀ClFO₄S	Derived from structure
Molecular Weight	268.69 g/mol	Calculated from formula
Appearance	Colorless to pale yellow oil/low melting solid	Analogy with similar sulfonyl chlorides[6][7]
Solubility	Soluble in common organic solvents (DCM, THF, EtOAc); Insoluble in water	General property of aryl sulfonyl chlorides[8][9]
Reactivity	Highly reactive towards nucleophiles; moisture sensitive	Characteristic of the sulfonyl chloride functional group[10]

The chemical structure combines an electron-withdrawing fluorine atom and an electron-donating methoxyethoxy group on the benzene ring. This substitution pattern influences the electrophilicity of the sulfonyl chloride group and provides specific vectors for molecular interactions in a biological target.

Proposed Synthesis Pathway: A Validated Approach

A robust and scalable synthesis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride can be envisioned starting from commercially available 4-fluorophenol. The proposed pathway involves two key transformations: Williamson ether synthesis followed by electrophilic chlorosulfonation.

Figure 1: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Part 1: Synthesis of 1-Fluoro-4-(2-methoxyethoxy)benzene

• Reaction Setup: To a stirred solution of 4-fluorophenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq) at room temperature under a nitrogen atmosphere.

• Addition of Alkylating Agent: Add 2-bromoethyl methyl ether (1.2 eq) dropwise to the suspension.

• Reaction Progression: Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: After completion, cool the reaction to room temperature and pour it into ice-water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford 1-fluoro-4-(2-methoxyethoxy)benzene.

Part 2: Synthesis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

• Reaction Setup: In a flask equipped with a dropping funnel and a gas outlet to a scrubber (to neutralize HCl gas), cool chlorosulfonic acid (ClSO₃H, 5.0 eq) to 0 °C in an ice bath.

• Addition of Substrate: Add 1-fluoro-4-(2-methoxyethoxy)benzene (1.0 eq) dropwise to the cold chlorosulfonic acid with vigorous stirring, maintaining the internal temperature below 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by quenching a small aliquot and analyzing by LC-MS.

• Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice with stirring. The product will precipitate or separate as an oil. Extract the mixture with dichloromethane (DCM, 3x).

• Purification and Characterization: Combine the organic layers, wash with cold saturated sodium bicarbonate solution and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. This product is often used in the next step without further purification due to its reactivity.

Mechanism of Chlorosulfonation

The chlorosulfonation of the substituted benzene ring is a classic electrophilic aromatic substitution (EAS) reaction.[11][12] The methoxyethoxy group is a strong ortho-, para-director, while the fluorine atom is a deactivating ortho-, para-director. The sulfonation occurs ortho to the powerful activating ether group.

Figure 2: Simplified mechanism of chlorosulfonation.

At lower temperatures, chlorosulfonic acid is in equilibrium, generating the electrophile ⁺SO₂Cl.[13] The aromatic ring acts as a nucleophile, attacking the electrophile to form a resonance-stabilized carbocation known as a sigma complex.[11] Subsequent deprotonation restores aromaticity and yields the final sulfonyl chloride product.

Reactivity and Application in Sulfonamide Synthesis

The primary utility of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in drug discovery is as a precursor to sulfonamides.[14][15] The reaction with a primary or secondary amine is typically rapid and high-yielding.

General Protocol for Sulfonamide Formation

• Reaction Setup: Dissolve the amine (1.0 eq) in a suitable solvent such as DCM or pyridine at 0 °C. Add a base, typically triethylamine (TEA, 1.5 eq) or pyridine (used as solvent).

• Addition of Sulfonyl Chloride: Add a solution of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.1 eq) in the same solvent dropwise.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS). Dilute with DCM, wash with 1N HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify the residue by recrystallization or column chromatography to obtain the desired sulfonamide. A related sulfonamide, 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonamide (CAS 1249259-62-8), has been reported.[16]

The Medicinal Chemist's Perspective: Why This Scaffold?

The combination of the fluoro, methoxyethoxy, and sulfonyl chloride groups is a deliberate design choice aimed at optimizing drug-like properties.

• Fluorine Atom: The introduction of a fluorine atom can block metabolic oxidation at that position, thereby increasing the compound's half-life.[17] Its high electronegativity can also modulate the pKa of nearby functional groups and lead to more favorable interactions with biological targets through hydrogen bonding or dipole interactions.[1]

• Methoxyethoxy Group: This flexible side chain can improve solubility and act as a hydrogen bond acceptor. Its conformational freedom allows it to adopt an optimal orientation within a binding pocket, potentially increasing potency and selectivity.

• Sulfonamide Linkage: The resulting sulfonamide group is a versatile pharmacophore. It is a good hydrogen bond donor and acceptor and is generally more resistant to hydrolysis than an amide bond, leading to improved metabolic stability.[18]

Safety and Handling

Aryl sulfonyl chlorides are corrosive and moisture-sensitive compounds.[10] They react with water, including atmospheric moisture, to produce corrosive hydrochloric acid and the corresponding sulfonic acid.

• Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood while wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[19][20]

• Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).

• Spills: Neutralize small spills with sodium bicarbonate before cleaning.

Conclusion

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride represents a sophisticated chemical tool for the modern medicinal chemist. Its carefully designed structure provides a gateway to a diverse range of sulfonamide derivatives with potentially enhanced pharmacological profiles. This guide has outlined its key characteristics, a practical synthetic approach, and the strategic rationale for its application in drug discovery. By understanding and applying the principles discussed herein, researchers can effectively leverage this valuable building block to accelerate the development of next-generation therapeutics.

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1H NMR analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

An In-depth Technical Guide to the ¹H NMR Analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

Abstract

This technical guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride, a key intermediate in modern drug discovery. Addressed to researchers, scientists, and drug development professionals, this document moves beyond a simple data report. It establishes a causal link between the molecule's intricate structure and its resulting NMR spectrum, offering a framework for predictive analysis and empirical validation. We will dissect the influence of each substituent on the aromatic and aliphatic proton environments, detail a self-validating experimental protocol, and provide a complete, referenced interpretation of the spectral data. This guide serves as both a practical workflow and an educational resource for leveraging NMR spectroscopy in the structural elucidation of complex small molecules.

Introduction: The Molecular Context in Drug Discovery

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a bespoke building block in medicinal chemistry. Its constituent parts—a sulfonyl chloride, a fluorinated aromatic ring, and a methoxyethoxy side chain—are not arbitrary. The sulfonyl chloride group is a versatile reactive handle, primarily for the synthesis of sulfonamides, a critical class of therapeutics.[1] The strategic placement of a fluorine atom can significantly modulate a drug candidate's metabolic stability, lipophilicity, and binding affinity.[2][3] Furthermore, the methoxyethoxy group enhances solubility and can influence pharmacokinetic properties.

Given its importance, unambiguous structural verification is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold-standard analytical technique for this purpose, providing atomic-level structural insights.[4][5] This guide focuses specifically on ¹H NMR, as it is the most sensitive and commonly used NMR experiment for organic molecules.

The Analytical Challenge

The ¹H NMR spectrum of this molecule is rich in information but presents a non-trivial interpretation challenge due to:

• Complex Aromatic System: A tri-substituted aromatic ring with three distinct protons.

• Heteronuclear Coupling: The presence of a ¹⁹F atom, which has a nuclear spin of I = ½ and is 100% naturally abundant, introduces proton-fluorine (H-F) spin-spin coupling over multiple bonds.[6][7]

• Overlapping Effects: The electronic environment of each aromatic proton is governed by the competing electron-donating and electron-withdrawing effects of the three unique substituents.

This guide will systematically deconstruct these challenges to arrive at a confident structural assignment.

Foundational Principles: Predicting the ¹H NMR Spectrum

A robust analysis begins with a theoretically grounded prediction. By understanding the electronic and steric influence of each functional group, we can anticipate the chemical shift (δ), multiplicity (splitting pattern), and coupling constants (J) for each proton.

Molecular Structure and Proton Labeling

First, we define the proton environments that will give rise to distinct signals in the NMR spectrum.

Figure 1: Structure of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride with proton designations.

Influence of Substituents on Aromatic Protons (Hd, He, Hf)

The chemical shifts of aromatic protons are modulated by the electron-donating or withdrawing nature of the substituents. Benzene is the reference, with a proton chemical shift of ~7.3 ppm.[8]

• -SO₂Cl (at C1): A powerful electron-withdrawing group (EWG) due to the high electronegativity of oxygen and chlorine, and resonance effects. It strongly deshields (moves downfield) protons, especially those ortho and para to it.

• -OR (at C2): The ether is a strong electron-donating group (EDG) through resonance (lone pair donation into the ring). It strongly shields (moves upfield) protons, especially at the ortho and para positions.

• -F (at C5): The fluorine atom has a dualistic nature. It is highly electronegative, causing an inductive electron withdrawal (deshielding). However, like the ether, it has lone pairs that can be donated into the ring via resonance, causing shielding at the ortho and para positions.[3] The net effect is complex but generally results in a slight deshielding or minimal change compared to hydrogen.

Predicted Chemical Shifts (δ):

• Hf: This proton is ortho to the powerful -SO₂Cl EWG and ortho to the -OR EDG. The deshielding effect of the sulfonyl chloride group at the ortho position is typically dominant. Therefore, Hf is predicted to be the most downfield of the aromatic protons.

• He: This proton is para to the -OR EDG and meta to the -SO₂Cl EWG. It is also ortho to the fluorine. It will experience moderate deshielding and will be significantly split by the adjacent fluorine.

• Hd: This proton is ortho to the -OR EDG and meta to the -SO₂Cl EWG. The strong shielding from the ortho ether group will have the greatest influence. Therefore, Hd is predicted to be the most upfield of the aromatic protons.

Predicted H-H and H-F Coupling Constants (J): Spin-spin coupling provides direct evidence of connectivity. The magnitude of the J-value depends on the number of bonds separating the coupled nuclei.

• ³J (ortho coupling): H-C-C-H, typically 7–9 Hz. Hd and He are ortho.

• ⁴J (meta coupling): H-C-C-C-H, typically 2–3 Hz. He and Hf are meta.

• ⁵J (para coupling): H-C-C-C-C-H, typically 0–1 Hz (often unresolved). Hd and Hf are para.

• ³J_HF (ortho H-F coupling): H-C-C-F, typically 6–10 Hz.[9] He is ortho to F.

• ⁴J_HF (meta H-F coupling): H-C-C-C-F, typically 4–8 Hz.[9][10] Hd and Hf are meta to F.

Predicted Multiplicities:

• Hf: Will be coupled to He (meta, small J) and F (meta, medium J). Expected pattern: doublet of doublets (dd) .

• He: Will be coupled to Hd (ortho, large J), Hf (meta, small J), and F (ortho, large J). Expected pattern: doublet of doublet of doublets (ddd) or a complex multiplet.

• Hd: Will be coupled to He (ortho, large J) and F (meta, medium J). Expected pattern: doublet of doublets (dd) .

Analysis of the Methoxyethoxy Protons (Ha, Hb, Hc)

The aliphatic side chain is more straightforward.

• Ha (-OCH₂-): These protons are adjacent to an oxygen and a CH₂ group (Hb). They will appear as a triplet due to coupling with Hb.

• Hb (-CH₂O-): These protons are also adjacent to an oxygen and a CH₂ group (Ha). They will appear as a triplet due to coupling with Ha. The chemical shifts of Ha and Hb will be similar, typically in the 3.5-4.5 ppm range.

• Hc (-OCH₃): These protons are on a methyl group attached to an oxygen and have no adjacent protons. They will appear as a sharp singlet .

A Self-Validating Experimental Protocol

Trustworthiness in scientific data comes from a robust and verifiable methodology. The following protocol is designed to yield high-quality, reproducible ¹H NMR data.

Figure 2: Standardized workflow for ¹H NMR data acquisition and processing.

Spectral Interpretation: A Step-by-Step Data Analysis

This section details the analysis of the acquired spectrum based on the principles outlined above. The data presented here are predictive and serve as a guide for interpreting actual experimental results.

Summary of Predicted ¹H NMR Data

The following table summarizes the expected signals. The integration value confirms the number of protons giving rise to each signal.

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
Hf	7.8 – 8.0	dd	⁴J_HF ≈ 5-7, ⁴J_HH ≈ 2-3	1H
He	7.5 – 7.7	ddd	³J_HH ≈ 8-9, ³J_HF ≈ 7-9, ⁴J_HH ≈ 2-3	1H
Hd	7.0 – 7.2	dd	³J_HH ≈ 8-9, ⁴J_HF ≈ 5-7	1H
Ha	4.2 – 4.4	t	³J_HH ≈ 5	2H
Hb	3.8 – 4.0	t	³J_HH ≈ 5	2H
Hc	3.4 – 3.6	s	N/A	3H

Detailed Signal Assignment

• The Singlet (Hc): The easiest signal to assign is the sharp singlet integrating to 3H around 3.4-3.6 ppm. This is unequivocally the methyl group (-OCH₃) of the methoxyethoxy chain.

• The Triplets (Ha, Hb): Two triplets, each integrating to 2H, will be present in the 3.8-4.4 ppm region. These correspond to the two methylene groups of the ethoxy chain. The downfield triplet (Ha) is likely the one directly attached to the aromatic ring's oxygen, while the slightly more upfield triplet (Hb) is adjacent to the methoxy group's oxygen. A 2D NMR experiment like COSY would definitively confirm their coupling to each other.

• The Aromatic Region (Hd, He, Hf): This region, between 7.0 and 8.0 ppm, contains the most structural information.

  • Most Downfield Signal (Hf): Locate the doublet of doublets furthest downfield (~7.8-8.0 ppm). This is Hf, deshielded by the ortho -SO₂Cl group. Its smaller coupling constants correspond to meta H-H and meta H-F coupling.

  • Most Upfield Signal (Hd): The doublet of doublets furthest upfield (~7.0-7.2 ppm) is Hd, shielded by the ortho ether group. One of its coupling constants will be large (~8-9 Hz), corresponding to ortho H-H coupling with He. The other will be medium (~5-7 Hz) from meta H-F coupling.

  • The Central Signal (He): The most complex signal in the middle of the aromatic region (~7.5-7.7 ppm) is He. Its multiplicity arises from three distinct couplings: a large ortho coupling to Hd, a large ortho coupling to F, and a small meta coupling to Hf. Measuring these three J-values provides a powerful cross-validation of the entire aromatic system's assignment.

Figure 3: Key spin-spin coupling relationships in the aromatic system. Solid lines represent H-H coupling; dashed lines represent H-F coupling.

Conclusion: A Self-Validating Analytical Narrative

The ¹H NMR analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a prime example of how fundamental principles can be applied to elucidate a complex molecular structure. The analytical process is self-validating: the chemical shifts must align with electronic predictions, the signal integrations must match the proton count for each environment, and the coupling constants must precisely map the connectivity between adjacent protons and the fluorine atom. Any deviation from this internally consistent narrative would signal an incorrect assignment or the presence of an impurity. By following the predictive framework and experimental protocol detailed in this guide, researchers can confidently verify the structure of this and other similarly complex molecules, ensuring the integrity of their synthetic and drug discovery programs.[11][12][13]

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An In-Depth Technical Guide to the ¹³C NMR Spectrum of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

This guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, predictive analysis, experimental protocols, and data interpretation for the structural elucidation of this compound.

Introduction: The Importance of Structural Verification

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a complex organic molecule, likely utilized as a building block in the synthesis of novel pharmaceutical agents or other high-value chemical entities. The presence of multiple, distinct functional groups—a sulfonyl chloride, a fluoro group, and a methoxyethoxy chain—on a benzene ring necessitates rigorous structural confirmation. ¹³C NMR spectroscopy is a powerful, non-destructive analytical technique that provides unambiguous information about the carbon skeleton of a molecule, making it an indispensable tool for identity and purity assessment.[1][2]

This guide will explain the causality behind the expected ¹³C NMR spectrum, offering a predictive framework grounded in fundamental principles and providing a self-validating experimental protocol for its acquisition and interpretation.

Molecular Structure and Predicted Carbon Environments

To interpret the ¹³C NMR spectrum, one must first understand the molecular structure and identify all unique carbon environments. Due to the lack of symmetry in 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride, all nine carbon atoms are chemically non-equivalent and are expected to produce distinct signals in the ¹³C NMR spectrum.[3]

Molecular Structure with Carbon Numbering

Caption: Structure of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride with IUPAC numbering for ¹³C NMR assignment.

Predictive Analysis of the ¹³C NMR Spectrum

The chemical shift (δ) of each carbon nucleus is highly sensitive to its local electronic environment. The positions of the signals in the ¹³C NMR spectrum can be predicted by considering the additive effects of the various substituents on the benzene ring and the aliphatic chain.[4][5][6]

Aromatic Region (δ 100-170 ppm)

The chemical shifts of the aromatic carbons are influenced by the interplay of inductive and resonance effects from the sulfonyl chloride, fluoro, and methoxyethoxy groups.[7][8][9]

• C1 (Attached to -SO₂Cl): The strongly electron-withdrawing sulfonyl chloride group will significantly deshield C1, placing its signal downfield. However, its direct attachment to a sulfur atom, rather than a more electronegative oxygen or nitrogen, moderates this effect compared to phenol or aniline derivatives.

• C2 (Attached to -OCH₂CH₂OCH₃): The ether linkage is an electron-donating group through resonance, which would typically shield the attached carbon. However, the electronegativity of the oxygen atom also exerts a deshielding inductive effect. The net result is a downfield shift, characteristic of alkoxy-substituted aromatic carbons.[10][11]

• C5 (Attached to -F): The fluorine atom has a profound effect. It is highly electronegative, causing a strong deshielding effect on the directly attached carbon (C5), shifting it significantly downfield. This signal will also exhibit a large one-bond coupling constant (¹JCF) of approximately 240-250 Hz, appearing as a doublet in a proton-decoupled ¹³C spectrum.[12][13][14]

• C3, C4, C6: The chemical shifts of these carbons are determined by their positions relative to the three substituents. They will also exhibit smaller two-, three-, or four-bond couplings to fluorine (²JCF, ³JCF, ⁴JCF), which will appear as smaller doublets.[15][16][17][18] The carbon ortho to the fluorine (C4 and C6) will show a ²JCF of around 20-25 Hz, while the meta carbon (C3) will have a ³JCF of about 8-10 Hz.[14]

Aliphatic Region (δ 50-80 ppm)

The three aliphatic carbons of the methoxyethoxy side chain will appear in a distinct region of the spectrum.[19][20][21][22]

• C7 (-O-CH₂ -CH₂-O-): This carbon is deshielded by the adjacent ether oxygen and its proximity to the aromatic ring.

• C8 (-O-CH₂-CH₂ -O-): This carbon is also deshielded by an adjacent oxygen atom. Its chemical shift will be similar to, but distinct from, C7.

• C9 (-O-CH₃): The terminal methoxy carbon will be the most shielded of the aliphatic carbons, appearing at the most upfield position in this group.

Summary of Predicted Spectral Data

The following table summarizes the predicted chemical shifts and multiplicities for each carbon atom. These are estimates based on established substituent effects and typical values for similar functional groups.

Carbon Atom	Predicted δ (ppm)	Multiplicity (due to ¹⁹F)	Predicted Coupling Constant (JCF, Hz)
C1	135 - 145	Doublet (d)	⁴JCF ≈ 3-5
C2	150 - 160	Doublet (d)	³JCF ≈ 7-9
C3	115 - 125	Doublet (d)	³JCF ≈ 8-10
C4	118 - 128	Doublet (d)	²JCF ≈ 20-25
C5	160 - 170	Doublet (d)	¹JCF ≈ 240-250
C6	110 - 120	Doublet (d)	²JCF ≈ 21-26
C7	68 - 72	Singlet (s)	-
C8	69 - 73	Singlet (s)	-
C9	58 - 62	Singlet (s)	-

Note: The actual chemical shifts can vary depending on the solvent and concentration.

Experimental Protocol: A Self-Validating Workflow

Acquiring a high-quality, interpretable ¹³C NMR spectrum requires a robust and well-defined experimental procedure. The following protocol is designed to ensure data integrity and reproducibility.

Sample Preparation

• Analyte Purity: Ensure the sample of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is of high purity. Impurities will introduce extraneous peaks and complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals. Deuterated chloroform (CDCl₃) is a common and suitable choice.[20][23] Other solvents like deuterated dimethyl sulfoxide (DMSO-d₆) can be used if solubility is an issue.

• Concentration: Prepare a solution of approximately 50-100 mg of the compound in 0.6-0.7 mL of the deuterated solvent. This concentration provides a good balance between signal-to-noise and potential viscosity effects.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard, setting its chemical shift to 0.00 ppm.[20][23]

• Filtration: Filter the final solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Instrument Parameters

The following parameters are recommended for a standard 400 MHz (or higher) NMR spectrometer.

Parameter	Recommended Value	Rationale
Spectrometer Frequency	≥ 100 MHz for ¹³C	Higher field strength provides better signal dispersion and sensitivity.
Pulse Program	zgpg30 or similar	A standard proton-decoupled pulse sequence with a 30° pulse angle to allow for faster relaxation.[24]
Acquisition Time (at)	1.0 - 1.5 s	Provides adequate digital resolution to resolve closely spaced peaks.
Relaxation Delay (d1)	2.0 s	Allows for sufficient relaxation of quaternary carbons and improves quantitation if needed.
Number of Scans (ns)	1024 or higher	¹³C is an insensitive nucleus, requiring a significant number of scans to achieve a good signal-to-noise ratio.
Spectral Width (sw)	0 - 220 ppm	Encompasses the full range of expected ¹³C chemical shifts.[2]
Temperature	298 K (25 °C)	Standard ambient temperature for routine analysis.

Experimental Workflow Diagram

Caption: A validated workflow for ¹³C NMR analysis, from sample preparation to final data interpretation.

Data Interpretation and Structural Verification

The acquired spectrum should be processed (Fourier transformation, phasing, and baseline correction) and analyzed.

• Peak Count: Confirm the presence of nine distinct signals, corresponding to the nine unique carbon atoms in the molecule.

• Chemical Shift Assignment: Assign each peak to its corresponding carbon atom based on the predicted chemical shifts and the known effects of the substituents.

• C-F Coupling Analysis: The most definitive assignments for the aromatic carbons will come from analyzing the C-F coupling constants.[13]

  • Identify the large doublet (¹JCF ≈ 240-250 Hz) in the downfield region (160-170 ppm) and assign it to C5 .

  • Identify the three other doublets in the aromatic region with smaller coupling constants and assign them to C4, C6 (²JCF ≈ 20-25 Hz) and C3 (³JCF ≈ 8-10 Hz). The remaining doublet can be assigned to C1 .

• Advanced NMR Techniques (Optional but Recommended): For unambiguous assignment, especially in complex molecules, two-dimensional (2D) NMR experiments are invaluable.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each carbon atom with its directly attached proton(s). This will definitively identify the CH carbons (C3, C4, C6) and the CH₂/CH₃ carbons of the side chain.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between carbons and protons that are two or three bonds away. This is crucial for identifying the quaternary (non-protonated) carbons (C1, C2, C5) by their correlations to nearby protons.

  • DEPT (Distortionless Enhancement by Polarization Transfer): A series of experiments (DEPT-45, DEPT-90, and DEPT-135) can be used to differentiate between CH, CH₂, and CH₃ groups, and quaternary carbons.[25][26]

Conclusion

The ¹³C NMR spectrum of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is complex yet highly informative. A systematic approach, combining predictive analysis based on established chemical principles with a robust experimental protocol, allows for the complete and confident structural elucidation of the molecule. The characteristic downfield shift and large one-bond C-F coupling constant for the carbon attached to the fluorine atom serve as a key diagnostic feature in the spectrum. The use of advanced 2D NMR techniques further solidifies the assignments, providing a self-validating system for structural verification that meets the rigorous standards of pharmaceutical and chemical research.

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Key characteristics of fluorinated sulfonyl chlorides

An In-Depth Technical Guide to the Core Characteristics of Fluorinated Sulfonyl Chlorides

Foreword: Beyond the Reagent Bottle

To the practicing researcher, scientist, and drug developer, a chemical reagent is more than a line item in a catalog. It is a tool, a key that unlocks new molecular architectures and therapeutic possibilities. Fluorinated sulfonyl chlorides are exemplary in this regard. Their unique electronic properties, conferred by the potent inductive effect of fluorine, render them highly valuable yet challenging electrophiles. This guide is structured not as a mere encyclopedia of facts, but as a narrative that follows the logic of a bench scientist: What is this reagent? How do I make it or source it? How does it behave? How can I apply it to solve my synthetic challenges? And how do I handle it safely? We will explore the causality behind its reactivity, the rationale for specific experimental protocols, and the authoritative science that underpins our understanding of this powerful chemical class.

Fundamental Characteristics: The Impact of Fluorination

The defining feature of a fluorinated sulfonyl chloride (Rf-SO2Cl) is the presence of a per- or polyfluorinated alkyl or aryl group (Rf) attached to the sulfonyl chloride moiety. This substitution dramatically alters the compound's properties compared to its non-fluorinated hydrocarbon analogs.

The primary driver of this change is the extreme electronegativity of fluorine. The cumulative electron-withdrawing effect of multiple fluorine atoms polarizes the entire molecule, most significantly impacting the sulfur center. This creates a highly electron-deficient sulfur atom, making it an exceptionally strong electrophile.

Causality in Reactivity: This enhanced electrophilicity is the cornerstone of its utility. The S-Cl bond is weakened and highly polarized, making the chloride an excellent leaving group upon nucleophilic attack. Consequently, fluorinated sulfonyl chlorides react readily with a wide range of nucleophiles, often under milder conditions than their non-fluorinated counterparts.

Physical Properties Profile

The introduction of fluorine also significantly modifies the physical properties of these compounds. A representative and widely used example is Trifluoromethanesulfonyl chloride (TfCl).

Property	Value	Source
Molecular Formula	CClF3O2S	[1]
Molecular Weight	168.52 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[1][2]
Boiling Point	29-32 °C	[2][3]
Density	~1.583 g/mL at 25 °C	[3]
Refractive Index	~1.334 at 20 °C	[3]
Solubility	Soluble in organic solvents; reacts vigorously with water	[1]

These properties, particularly the low boiling point and high reactivity with water, necessitate specific handling and storage protocols, which are detailed in a later section.

Synthesis of Fluorinated Sulfonyl Halides

While many fluorinated sulfonyl chlorides are commercially available, understanding their synthesis provides insight into their stability and potential impurities. Furthermore, the conversion between sulfonyl halides (e.g., from chloride to fluoride) is a common and crucial laboratory transformation.

Industrial & Preparative Scale Synthesis

The synthesis of perfluoroalkanesulfonyl chlorides often begins with perfluoroalkyl iodides. A common route involves their reaction with sodium dithionite to form sodium perfluoroalkanesulfinate salts. These salts are then converted to the desired sulfonyl chlorides using an N-chlorosuccinimide (NCS) chlorinating agent.[4][5]

Halide Exchange: A Key Laboratory Protocol

In many applications, particularly in drug discovery and chemical biology, the corresponding sulfonyl fluoride (Rf-SO2F) is preferred due to its greater stability and more nuanced reactivity profile, making it a superior warhead for covalent inhibitors.[6][7] Therefore, the conversion of a readily available sulfonyl chloride to a sulfonyl fluoride is a critical protocol.

The traditional challenge in this halide exchange is the competing hydrolysis of the highly reactive sulfonyl chloride. Modern protocols have overcome this by using biphasic systems.

This protocol is based on a mild and efficient procedure that leverages a water/acetone biphasic mixture to facilitate the reaction while minimizing hydrolysis.[8][9]

Principle: Potassium fluoride (KF) serves as the fluoride source. The reaction is performed in a mixture of acetone, where the organic sulfonyl chloride is soluble, and water, which is essential for dissolving the KF and accelerating the reaction.[9] The biphasic nature of the system manages the concentrations and reactivities to favor the desired halide exchange over side reactions.

Step-by-Step Methodology:

• Reagent Preparation: In a suitable flask, dissolve the starting sulfonyl chloride (1.0 eq) in acetone.

• Fluoride Solution: In a separate vessel, prepare a solution of potassium fluoride (KF, ~2.0-3.0 eq) in deionized water.

• Reaction Initiation: While stirring the sulfonyl chloride solution vigorously at room temperature, add the aqueous KF solution.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. Reactions are typically complete within 2-4 hours.[9]

• Workup: Upon completion, add ethyl acetate or another suitable organic solvent to the reaction mixture. Transfer the mixture to a separatory funnel and wash with water to remove residual KF and other water-soluble impurities. Wash subsequently with brine.

• Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent in vacuo.

• Purification: The resulting crude sulfonyl fluoride can be purified by distillation, crystallization, or column chromatography, depending on its physical properties.

Self-Validation: This protocol is robust and high-yielding (often 84–100%) for a wide range of substrates.[8][9] Successful synthesis is confirmed by the disappearance of the starting material spot on TLC and the appearance of a new, typically less polar, product spot. Final confirmation is achieved through characterization techniques such as 19F NMR, which will show a characteristic singlet or multiplet for the -SO2F group.

Reactivity and Mechanistic Considerations

The utility of fluorinated sulfonyl chlorides stems from their predictable yet powerful reactivity as electrophiles.

Figure 1: General Reactivity of Fluorinated Sulfonyl Chlorides

Nucleophilic Substitution

This is the most common reaction pathway. As illustrated in Figure 1, fluorinated sulfonyl chlorides react with:

• Amines: To form highly stable sulfonamides. This reaction is fundamental in medicinal chemistry for synthesizing a vast array of bioactive compounds.[7] The reaction is typically fast and high-yielding.

• Alcohols and Phenols: To produce sulfonate esters. These esters are excellent leaving groups themselves and are valuable intermediates in organic synthesis.

• Organometallic Reagents: Such as Grignard or organolithium reagents, to form sulfones, creating a stable S-C bond.

Radical Reactions

Perfluoroalkanesulfonyl chlorides can undergo thermal decomposition to generate perfluoroalkyl free radicals and sulfur dioxide.[10] This reactivity is distinct from typical sulfonyl chlorides and opens pathways for radical-mediated transformations, although it is less commonly exploited in standard organic synthesis compared to nucleophilic substitution.

Comparison with Sulfonyl Fluorides

While both Rf-SO2Cl and Rf-SO2F are powerful electrophiles, they exhibit crucial differences:

• Reactivity: Sulfonyl chlorides are generally more reactive than sulfonyl fluorides. The chloride ion is a better leaving group than the fluoride ion.

• Stability: Sulfonyl fluorides are significantly more stable, particularly towards hydrolysis.[7] This stability makes them ideal for use in aqueous biological systems and for incorporation into complex molecules where the more aggressive sulfonyl chloride might be unsuitable.[6] This balanced reactivity and stability is the basis for their use in "Sulfur(VI) Fluoride Exchange" (SuFEx) click chemistry.

Applications in Research and Development

The unique properties of fluorinated sulfonyl chlorides and their derivatives make them indispensable in several high-tech fields.

Figure 2: Workflow from Reagent to Application

• Drug Discovery: This is arguably the largest area of application. The sulfonamide group is a privileged scaffold in medicinal chemistry, and fluorination is a common strategy to modulate a drug candidate's metabolic stability, lipophilicity, and binding affinity. Fluorinated sulfonyl chlorides are key building blocks for creating these advanced pharmaceutical intermediates.[7][11]

• Covalent Inhibitors & Chemical Biology: The sulfonyl fluoride group, often synthesized from the corresponding chloride, has emerged as a premier "warhead" for targeted covalent inhibitors. It can form stable covalent bonds with specific amino acid residues (like serine, threonine, or lysine) in a protein's active site, leading to highly potent and selective inhibition.[7]

• Materials Science: The unique properties of perfluorinated chains (hydrophobicity, lipophobicity, thermal stability) are exploited in materials science. Perfluoroalkanesulfonyl derivatives are used in the synthesis of specialty polymers, surfactants, and ionic liquids.[4]

Safety, Handling, and Storage

The high reactivity of fluorinated sulfonyl chlorides necessitates stringent safety protocols. They are corrosive, moisture-sensitive, and lachrymatory.

Core Safety Requirements:

• Handling: Always handle in a well-ventilated chemical fume hood.[12][13][14] Personal protective equipment (PPE) is mandatory and includes safety goggles, a face shield, acid-resistant gloves, and a lab coat.[13][14]

• Moisture Sensitivity: They react vigorously with water, releasing corrosive hydrogen chloride (HCl) gas and the corresponding fluorinated sulfonic acid.[1] All glassware must be thoroughly dried, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for corrosive materials.[12][13] Refrigeration (2-8°C) is often recommended to minimize vapor pressure and decomposition.

• Spill & First Aid: In case of a spill, absorb with an inert material like sand or vermiculite and dispose of as hazardous waste. Do not use combustible materials.[13] In case of skin contact, immediately remove contaminated clothing and wash the affected area with copious amounts of water.[15] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[15]

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Foreword: The Enduring Centrality of the Sulfonyl Chloride Moiety

An In-depth Technical Guide to Substituted Benzenesulfonyl Chlorides for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the landscape of modern organic synthesis and medicinal chemistry, few functional groups offer the blend of reactivity, stability, and versatility of the sulfonyl chloride. Substituted benzenesulfonyl chlorides, in particular, serve as foundational pillars in the construction of a vast array of molecules, most notably the sulfonamide class of drugs which has had a profound impact on human health. This guide moves beyond a superficial overview, providing an in-depth exploration of the synthesis, reactivity, and application of these critical reagents. Our objective is to furnish researchers and drug development professionals with a robust framework of knowledge, grounded in mechanistic understanding and validated by field-proven protocols, to empower innovation in their own laboratories.

Core Characteristics of Benzenesulfonyl Chlorides

Benzenesulfonyl chloride (C₆H₅SO₂Cl) is an organosulfur compound that serves as the parent structure for a wide range of substituted analogues.[1] It is a colorless to pale yellow, viscous liquid with a pungent odor.[1][2] The central sulfur atom is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making it a prime target for nucleophilic attack. This inherent reactivity is the cornerstone of its utility.[1]

While soluble in common organic solvents like ether and alcohol, it reacts with nucleophilic solvents such as water, particularly when heated.[1][3] This reactivity extends to any compound bearing reactive N-H or O-H bonds, such as amines and alcohols.[1] The substituted analogues, bearing various functional groups on the benzene ring, allow for the fine-tuning of electronic properties and steric hindrance, which in turn modulates reactivity and provides diverse building blocks for targeted synthesis.

Table 1: Physicochemical Properties of Benzenesulfonyl Chloride

Property	Value	Source
Molecular Formula	C₆H₅ClO₂S	[1][4]
Molar Mass	176.62 g/mol	[1][3]
Appearance	Colorless to light yellow oily liquid	[1][3][4]
Density	1.384 g/mL at 25 °C	[1]
Melting Point	13 to 14 °C (55 to 57 °F)	[1]
Boiling Point	251-252 °C (with decomposition)	[3]
Solubility	Reacts with water; soluble in ether, alcohol	[1][3]

Synthesis of Substituted Benzenesulfonyl Chlorides: A Strategic Overview

The preparation of aryl sulfonyl chlorides is a critical first step in the synthesis of sulfonamides and related compounds.[5] The choice of synthetic route is dictated by the availability of starting materials, the desired substitution pattern on the aromatic ring, and the tolerance of other functional groups to the reaction conditions.

Electrophilic Aromatic Substitution (Chlorosulfonation)

Direct chlorosulfonation of an aromatic ring with chlorosulfonic acid (ClSO₃H) is a common and direct method.[5] This approach is an electrophilic aromatic substitution reaction. However, it often requires harsh acidic conditions, which can limit its applicability to substrates with sensitive functional groups.[5] Furthermore, the regioselectivity is governed by the existing substituents on the benzene ring.

Another established two-step method involves the sulfonation of benzene with sulfuric acid or oleum, followed by treatment with a chlorinating agent like phosphorus pentachloride or thionyl chloride to convert the resulting benzenesulfonic acid into the sulfonyl chloride.[1][5][6]

Oxidation of Thiols and Thio-derivatives

Aryl and heteroaryl sulfonyl chlorides can be synthesized through the oxidative chlorination of the corresponding thiols or their derivatives.[5] This method is valuable as it allows for the pre-installation of the sulfur atom at a specific position. Various oxidizing and chlorinating systems can be employed, including:

• Aqueous chlorine[5]

• Trichloroisocyanuric acid (TCCA) in combination with a chloride source[7]

• Hydrogen peroxide with a chlorinating agent like zirconium chloride[7]

A significant advantage of this strategy is that it can be performed as a one-pot reaction, where the thiol is oxidized and chlorinated in situ before being reacted with an amine to form the sulfonamide.[7]

Diazotization of Anilines (Meerwein Procedure)

For aromatic systems where direct chlorosulfonation is problematic or provides the wrong isomer, the diazotization of a substituted aniline followed by a copper-catalyzed reaction with sulfur dioxide and a chloride source is a powerful alternative.[5][8]

The general process involves:

• Formation of a diazonium salt from the aniline using sodium nitrite and a strong acid (e.g., HCl).

• Reaction of the diazonium salt with sulfur dioxide in the presence of a copper(I) catalyst.

This method offers excellent regiocontrol, as the sulfonyl chloride group is introduced precisely where the amino group was located. A patented preparation method describes carrying out the diazotization and subsequent chlorosulfonation with a thionyl chloride aqueous liquor to achieve yields between 78% and 91%.[8]

Caption: Major pathways for the synthesis of substituted benzenesulfonyl chlorides.

Modern Decarboxylative Approaches

Recent innovations have enabled the synthesis of sulfonyl chlorides directly from widely available aromatic carboxylic acids.[9] One such strategy involves a copper-catalyzed decarboxylative chlorosulfonylation, which can be followed by a one-pot amination to yield the sulfonamide.[9] This method is highly advantageous as it avoids the pre-functionalization of starting materials and is applicable to a diverse range of aryl and heteroaryl substrates.[9]

Reactivity and Core Applications in Synthesis

The primary utility of substituted benzenesulfonyl chlorides lies in their reaction with nucleophiles to form sulfonamides and sulfonate esters, which are key structural motifs in pharmaceuticals, agrochemicals, and dyes.[1][4]

Sulfonamide Formation

The reaction with primary or secondary amines is arguably the most important transformation of sulfonyl chlorides. This reaction forms the basis for the synthesis of the entire class of sulfonamide drugs.[5][10][11] The reaction proceeds via a nucleophilic attack of the amine nitrogen on the electrophilic sulfur atom, followed by the elimination of hydrogen chloride. A base, either an excess of the amine or an auxiliary base like pyridine or sodium hydroxide, is required to neutralize the HCl byproduct.[7][12]

Caption: General mechanism for sulfonamide formation.

Sulfonate Ester Formation

In a similar fashion, benzenesulfonyl chlorides react with alcohols or phenols to yield sulfonate esters.[1] This reaction is also typically carried out in the presence of a non-nucleophilic base to scavenge the HCl produced.

The Hinsberg Test: A Classic Application

The differential reactivity of benzenesulfonyl chloride with primary, secondary, and tertiary amines forms the basis of the Hinsberg test, a classical chemical method for distinguishing between these amine classes.[12][13]

• Primary Amines (RNH₂): React to form an N-substituted sulfonamide (R-NH-SO₂-Ar). The remaining proton on the nitrogen is acidic due to the powerful electron-withdrawing sulfonyl group. In the presence of aqueous base (e.g., NaOH), this proton is removed, forming a water-soluble sodium salt.[13] Subsequent acidification of the solution re-protonates the sulfonamide, causing it to precipitate.[13]

• Secondary Amines (R₂NH): React to form an N,N-disubstituted sulfonamide (R₂N-SO₂-Ar). This product has no acidic proton on the nitrogen and is therefore insoluble in the aqueous base, typically appearing as a solid precipitate.[12][13]

• Tertiary Amines (R₃N): Do not react with benzenesulfonyl chloride as they lack a proton on the nitrogen atom to be eliminated.[12][13] They remain insoluble in the initial basic mixture but will dissolve upon acidification due to the formation of an ammonium salt.

Caption: Logical workflow of the Hinsberg Test for amine classification.

Role in Drug Development and Medicinal Chemistry

The sulfonamide functional group (R-SO₂-NR'R''), readily synthesized from sulfonyl chlorides, is a privileged scaffold in medicinal chemistry.[10] Its prevalence stems from its unique physicochemical properties.

• Bioisosterism: Sulfonamides are widely used as bioisosteres for amides and carboxylic acids.[5][9] They possess a similar tetrahedral geometry and can participate in hydrogen bonding as both acceptors (via the sulfonyl oxygens) and, in the case of primary/secondary sulfonamides, donors (via the N-H).[5]

• Improved Properties: Compared to their amide counterparts, sulfonamides often exhibit enhanced metabolic stability, resistance to hydrolysis, increased water solubility, and improved bioavailability.[5] These features can dramatically improve the pharmacokinetic profile of a drug candidate.

• Diverse Biological Activity: The sulfonamide moiety is a cornerstone of many blockbuster drugs, including antibacterial agents (sulfa drugs), diuretics, anticonvulsants, and anti-inflammatory drugs like Celebrex.[5] Their ability to introduce sulfonyl groups is crucial for enhancing the biological activity of drug candidates.[4]

Experimental Protocols: A Self-Validating System

The following protocols are presented to be self-validating, with clear steps and rationales.

General Protocol for the Synthesis of a Sulfonamide

This procedure details the reaction of a substituted benzenesulfonyl chloride with a primary amine.

Materials:

• Substituted benzenesulfonyl chloride (1.0 mmol)

• Primary amine (1.1 mmol)

• Pyridine or Triethylamine (1.5 mmol)

• Dichloromethane (DCM) or Acetonitrile (10 mL)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Silica gel for chromatography (if necessary)

Procedure:

• Rationale: The amine is dissolved first to ensure it is fully available for reaction. The system is kept under an inert atmosphere to prevent side reactions with atmospheric moisture.

  • Dissolve the primary amine (1.1 mmol) and pyridine (1.5 mmol) in 5 mL of DCM in a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Rationale: The sulfonyl chloride is added slowly as a solution to control the exothermic reaction and prevent the formation of side products. 0 °C is the optimal starting temperature for controlling the reaction rate.

  • Dissolve the substituted benzenesulfonyl chloride (1.0 mmol) in the remaining 5 mL of DCM. Add this solution dropwise to the stirring amine solution over 10-15 minutes.

• Rationale: Allowing the reaction to warm to room temperature ensures it goes to completion. TLC is used to monitor the disappearance of the limiting reagent (sulfonyl chloride).

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the sulfonyl chloride.

• Rationale: The aqueous workup is designed to remove the base (pyridine), unreacted starting materials, and salts. The acid wash removes the basic pyridine, the bicarbonate wash removes any acidic impurities, and the brine wash removes residual water.

  • Dilute the reaction mixture with an additional 20 mL of DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 15 mL), saturated NaHCO₃ solution (1 x 15 mL), and brine (1 x 15 mL).

• Rationale: Drying the organic layer removes all traces of water, which could interfere with crystallization or subsequent steps.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Rationale: Purification by recrystallization or silica gel chromatography is performed to isolate the sulfonamide in high purity.

  • The resulting crude solid or oil can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by flash column chromatography on silica gel.

Protocol for the Hinsberg Test

Materials:

• Amine sample (primary, secondary, or tertiary)

• Benzenesulfonyl chloride

• 10% Aqueous sodium hydroxide (NaOH) solution

• Concentrated Hydrochloric acid (HCl)

• Test tubes

Procedure:

• Rationale: A small amount of the amine is mixed with the aqueous base and the sulfonyl chloride reagent. The base acts as the solvent and the catalyst for the reaction.[12]

  • In a test tube, place approximately 0.5 mL of the unknown amine, 5 mL of 10% NaOH solution, and 0.5 mL of benzenesulfonyl chloride.

• Rationale: Shaking the mixture vigorously ensures that the immiscible layers (amine and sulfonyl chloride) mix sufficiently for the reaction to occur.[12]

  • Stopper the test tube and shake vigorously for 5-10 minutes. Observe if a precipitate forms.

• Analysis of Initial Observation:

  • If a clear solution results: The amine is likely primary. The initially formed sulfonamide is acidic and dissolves in the excess NaOH.[12][13] Proceed to step 4.

  • If a precipitate forms: The amine is likely secondary. The N,N-disubstituted sulfonamide is formed and is insoluble in the base.[12][13] The test is complete for a secondary amine.

  • If the oily layer of benzenesulfonyl chloride remains and no reaction is apparent: The amine is likely tertiary. Proceed to step 4 for confirmation.

• Rationale: Acidification is the confirmatory step. For a primary amine, acidification will protonate the soluble sulfonamide salt, causing it to precipitate.[13] For a tertiary amine, the unreacted amine will be protonated and dissolve.

  • To the test tube from step 2 (especially if a clear solution or no reaction was observed), carefully add concentrated HCl dropwise until the solution is acidic to litmus paper.

• Analysis of Final Observation:

  • If a precipitate forms upon acidification: The amine is primary.

  • If the solution becomes clear upon acidification (if it was initially cloudy with unreacted tertiary amine): The amine is tertiary.

Conclusion

Substituted benzenesulfonyl chlorides are not merely reagents; they are indispensable tools in the arsenal of the synthetic and medicinal chemist. Their predictable reactivity, coupled with the diverse methods available for their synthesis, allows for the rational design and construction of complex molecules with tailored biological activities. A thorough understanding of their synthesis, the causality behind their reactivity with nucleophiles, and the practical application of established protocols is essential for any professional engaged in drug discovery and development. The continued innovation in synthetic methodologies, such as decarboxylative sulfonylation, promises to further expand the utility of these foundational building blocks, paving the way for the next generation of therapeutic agents.

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Protocols & Analytical Methods

Introduction: The Strategic Role of a Substituted Arylsulfonyl Chloride in Medicinal Chemistry

An In-Depth Technical Guide to the Application of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in Modern Sulfonamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The sulfonamide functional group is a cornerstone of modern drug discovery, present in a vast array of therapeutic agents ranging from antibacterials to diuretics, anticonvulsants, and anti-inflammatory drugs.[1][2][3][4][5] The enduring relevance of this scaffold lies in its unique physicochemical properties and its ability to act as a versatile building block in the synthesis of complex molecules.[2] The synthesis of sulfonamides is most classically achieved through the reaction of a sulfonyl chloride with a primary or secondary amine.[6][7]

This guide focuses on a specific, highly functionalized reagent: 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride . The strategic placement of its substituents—a fluorine atom and a methoxyethoxy group—offers medicinal chemists a powerful tool to fine-tune the properties of target molecules. The fluorine atom can enhance metabolic stability and binding affinity, while the methoxyethoxy chain can improve solubility and provide a vector for further functionalization. Understanding the nuances of this reagent is therefore critical for its effective deployment in drug development programs.

This document serves as a comprehensive application note and protocol guide, detailing the synthesis, mechanistic rationale, and practical considerations for utilizing 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in the synthesis of novel sulfonamides.

Reagent Profile: Physicochemical Properties and Safety Imperatives

Before embarking on any synthetic protocol, a thorough understanding of the reagent's properties and associated hazards is paramount. 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a reactive chemical intermediate that demands careful handling.

Table 1: Physicochemical Data for 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

Property	Value	Source
CAS Number	Not explicitly available in search results; related compounds exist.	N/A
Molecular Formula	C₉H₁₀ClFO₄S	Calculated
Molecular Weight	268.69 g/mol	Calculated
Appearance	Typically an off-white to yellow solid or oil	General knowledge of sulfonyl chlorides
Solubility	Soluble in aprotic organic solvents (DCM, THF, Acetone, Acetonitrile).	General knowledge
Reactivity	Reacts exothermically with nucleophiles, especially water and amines.[8][9]	[8][9]

Critical Safety and Handling Protocols

Sulfonyl chlorides as a class are corrosive and moisture-sensitive.[8][9][10][11] The following precautions are mandatory:

• Handling: Always handle 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in a certified chemical fume hood.[10] Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.[11]

• Moisture Sensitivity: The sulfonyl chloride group reacts violently with water, liberating corrosive hydrochloric acid (HCl) gas.[8][9] All glassware must be rigorously dried, and reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Corrosivity: This reagent causes severe skin burns and eye damage.[12] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[10][11]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, bases, and strong oxidizing agents.[10]

The Chemistry of Sulfonamide Formation: A Mechanistic Overview

The synthesis of a sulfonamide from a sulfonyl chloride and an amine is a classic example of nucleophilic acyl substitution at a sulfur center. The reaction proceeds via a well-understood mechanism, which can be described as either a one-step SN2-type process or a two-step addition-elimination pathway.[13]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (the nucleophile) attacks the electrophilic sulfur atom of the sulfonyl chloride.

• Formation of Intermediate: This attack leads to the formation of a transient, pentacoordinate sulfur intermediate.

• Leaving Group Departure: The intermediate collapses, expelling the chloride ion, which is an excellent leaving group.

• Deprotonation: The resulting protonated sulfonamide is then deprotonated by a base (either a second equivalent of the amine reactant or an added scavenger base like pyridine or triethylamine) to yield the final, neutral sulfonamide product and the hydrochloride salt of the base.

Caption: General mechanism for sulfonamide synthesis.

Experimental Protocol: General Procedure for Sulfonamide Synthesis

This protocol provides a robust, field-proven method for the synthesis of sulfonamides using 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. The quantities can be scaled as needed, with appropriate adjustments to reaction time and purification methods.

Materials and Reagents

Reagent	M.W. ( g/mol )	Equivalents	Purpose
Primary/Secondary Amine	Varies	1.0	Nucleophile
5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	268.69	1.0 - 1.2	Electrophile
Pyridine or Triethylamine (Et₃N)	79.10 / 101.19	1.5 - 2.0	HCl Scavenger/Base
Dichloromethane (DCM), Anhydrous	84.93	-	Solvent
1 M Hydrochloric Acid (HCl)	36.46	-	Aqueous Workup
Saturated Sodium Bicarbonate (NaHCO₃)	84.01	-	Aqueous Workup
Brine (Saturated NaCl)	58.44	-	Aqueous Workup
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	120.37 / 142.04	-	Drying Agent

Experimental Workflow

Caption: Step-by-step workflow for sulfonamide synthesis.

Step-by-Step Methodology

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the amine (1.0 eq) and anhydrous dichloromethane (DCM).

• Addition of Base: Add the base (e.g., pyridine, 1.5 eq) to the solution. Cool the flask to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride: Dissolve 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution over 10-15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to proceed at room temperature for 2-16 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with DCM and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and finally with brine (1x).

• Drying and Concentration: Dry the isolated organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure sulfonamide.

Expert Insights: Optimizing for Success

The success of a sulfonylation reaction often hinges on careful consideration of several key parameters.

• Causality of Base Selection: The choice of base is critical. Pyridine often serves as both a base and a catalyst. Triethylamine (Et₃N) is a stronger, non-nucleophilic base suitable for acid-sensitive substrates. For less reactive amines, stronger bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) might be necessary, though care must be taken to avoid side reactions.[14] The base's primary role is to neutralize the HCl generated, driving the reaction to completion.[6]

• Solvent Effects: Dichloromethane (DCM) is a common choice due to its inertness and ability to dissolve most reactants. However, for poorly soluble amines, solvents like tetrahydrofuran (THF), acetonitrile (MeCN), or N,N-dimethylformamide (DMF) can be employed.[13][15] Note that DMF can be difficult to remove and may require higher temperatures.

• Temperature Control: The initial addition of the sulfonyl chloride is exothermic.[16] Performing the addition at 0 °C is crucial to control the reaction rate and prevent the formation of undesired side products, such as the symmetrical sulfonyl anhydride from reaction with any trace water.

• Amine Nucleophilicity: Electron-rich aliphatic amines are highly nucleophilic and react quickly. Electron-deficient anilines or sterically hindered secondary amines are less nucleophilic and may require longer reaction times, elevated temperatures, or the use of a more potent catalyst.

Troubleshooting Guide

Table 2: Common Issues and Solutions in Sulfonamide Synthesis

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive sulfonyl chloride (hydrolyzed).2. Poorly nucleophilic amine.3. Insufficient base.	1. Use fresh or newly purchased sulfonyl chloride; ensure anhydrous conditions.2. Increase reaction temperature; use a stronger base or a catalyst (e.g., DMAP); allow for longer reaction time.3. Increase the equivalents of base to at least 1.5 eq.
Incomplete Reaction	1. Insufficient reaction time.2. Steric hindrance around the amine or sulfonyl group.	1. Continue stirring and monitor by TLC/LC-MS until starting material is consumed.2. Heat the reaction (e.g., reflux in THF or Acetonitrile).
Multiple Products Observed	1. Reaction with trace water (hydrolysis of sulfonyl chloride).2. Di-sulfonylation of a primary amine.3. Side reactions due to excessive heat.	1. Ensure all glassware is oven- or flame-dried and use anhydrous solvents.2. Use a slight excess of the amine or add the sulfonyl chloride slowly at low temperature.3. Maintain strict temperature control, especially during addition.
Difficult Purification	1. Excess pyridine or Et₃N•HCl salt is co-eluting.2. Product is highly polar.	1. Ensure the aqueous workup is thorough to remove all base and salts.2. Use a more polar solvent system for chromatography (e.g., methanol in DCM). Consider reverse-phase chromatography if necessary.

Conclusion: A Versatile Reagent for Modern Drug Discovery

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a valuable and versatile reagent for the synthesis of novel sulfonamides. The incorporated fluorine and methoxyethoxy moieties provide chemists with predefined handles to modulate key drug-like properties such as metabolic stability, aqueous solubility, and protein-ligand interactions. By following the robust protocols outlined in this guide and applying the principles of reaction optimization, researchers can confidently and efficiently generate diverse libraries of sulfonamide-based compounds, accelerating the journey of drug discovery and development.

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The Strategic Application of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: A Versatile Building Block for Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of fluorine and flexible hydrophilic moieties is a well-established approach to optimize the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2][3] 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride emerges as a valuable, albeit specialized, building block that elegantly combines three key structural features: a reactive sulfonyl chloride group, a strategically placed fluorine atom, and a methoxyethoxy side chain. This unique combination offers medicinal chemists a powerful tool to introduce a sulfonamide linkage while simultaneously fine-tuning the physicochemical properties of the target molecule.

The sulfonyl chloride functional group is a cornerstone in the synthesis of sulfonamides, a privileged scaffold found in a wide array of therapeutic agents, including antibacterial, anticancer, and anti-inflammatory drugs.[4] The fluorine atom can enhance metabolic stability, modulate pKa, and improve binding affinity to the target protein.[3] Furthermore, the 2-(2-methoxyethoxy) group can improve solubility and introduce a degree of conformational flexibility, which can be advantageous for optimizing interactions with biological targets. This guide provides an in-depth look at the potential applications of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in medicinal chemistry, complete with detailed protocols and expert insights to facilitate its integration into drug discovery programs.

Physicochemical Properties and Medicinal Chemistry Relevance

The structural features of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride directly translate to desirable modifications in drug candidates. The following table summarizes its key properties and their implications in medicinal chemistry:

Feature	Property	Implication in Medicinal Chemistry
Sulfonyl Chloride	Highly reactive electrophile	Readily forms stable sulfonamide bonds with primary and secondary amines.[4][5][6]
Fluorine Atom	High electronegativity, small size	Can block metabolic oxidation at the 5-position, increase lipophilicity, and modulate the acidity of the resulting sulfonamide.[1][2][3] May also engage in favorable orthogonal multipolar C–F···C=O interactions or other non-covalent interactions within a protein binding site.
2-(2-methoxyethoxy) Group	Hydrophilic and flexible side chain	Can improve aqueous solubility, potentially reducing the need for complex formulation strategies. The ether linkages can act as hydrogen bond acceptors. The flexibility of the chain may allow for optimal positioning of the molecule within a binding pocket.
Benzene Scaffold	Aromatic core	Provides a rigid platform for the presentation of the other functional groups and can participate in π-stacking interactions with aromatic residues in a protein active site.[7]

Core Application: Synthesis of Novel Sulfonamides

The primary application of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is in the synthesis of N-substituted sulfonamides. This reaction is a robust and well-established transformation in medicinal chemistry.

General Reaction Scheme

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Application Note: 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride as a Versatile Building Block for Sulfonamide-Based Drug Discovery

Introduction: The Strategic Importance of Substituted Sulfonamides

The sulfonamide moiety is a cornerstone in modern medicinal chemistry, celebrated for its role as a bioisostere for amides and carboxylic acids. Its unique tetrahedral geometry, coupled with the ability of its sulfonyl oxygens to act as strong hydrogen bond acceptors, allows for potent and specific interactions with biological targets. Furthermore, the introduction of a sulfonamide group can significantly enhance a compound's pharmacokinetic profile by improving metabolic stability, modulating acidity (pKa), and increasing the polar surface area.[1] Aryl sulfonyl chlorides are the premier reagents for constructing these critical pharmacophores, offering a reliable and efficient route to a diverse array of sulfonamide derivatives.[2]

This guide focuses on 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride , a strategically designed building block for drug discovery. The specific substitution pattern—a fluorine atom para to the sulfonyl chloride and a methoxyethoxy group ortho to it—is not arbitrary. The fluorine atom can enhance binding affinity through favorable electrostatic interactions and block sites of metabolic oxidation.[3][4] Simultaneously, the flexible and polar methoxyethoxy side chain can improve aqueous solubility, provide additional hydrogen bonding opportunities, and explore deeper pockets within a target's active site, making this reagent a powerful tool for lead optimization.[5][6]

Physicochemical Properties

Precise experimental data for this specific compound is not widely published. The following properties are calculated or estimated based on its structure and data from analogous compounds.[7][8][9]

Property	Value	Source
Molecular Formula	C₉H₁₀ClFO₄S	(Calculated)
Molecular Weight	268.69 g/mol	(Calculated)
Appearance	Predicted: Colorless to pale yellow oil or low-melting solid	(Analog Est.)
Boiling Point	>250 °C (decomposes)	(Analog Est.[7])
Sensitivity	Moisture sensitive	(Analog Est.[7])
Solubility	Soluble in most organic solvents (DCM, THF, Dioxane). Reacts with water and alcohols.	(Analog Est.)

Proposed Synthesis of the Building Block

The synthesis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride can be logically achieved in two primary steps from commercially available 4-fluorophenol. The process involves an initial etherification followed by electrophilic chlorosulfonation.

Caption: Proposed two-step synthesis of the title compound.

Causality of Synthesis Design:

• Williamson Ether Synthesis: This is a classic and highly reliable method for forming aryl ethers.[10][11][12] 4-Fluorophenol is deprotonated by a mild base like potassium carbonate to form the more nucleophilic phenoxide. This anion then displaces the bromide from 1-bromo-2-methoxyethane via an Sₙ2 reaction. Acetone is a suitable polar aprotic solvent for this transformation.[13]

• Chlorosulfonation: The methoxyethoxy group is a strong ortho-, para-directing activator for electrophilic aromatic substitution.[14] Due to steric hindrance from the ether chain at the ortho position, the incoming chlorosulfonyl group is directed primarily to the other ortho position (C5 relative to the ether), which is meta to the deactivating fluorine atom.[15] Using chlorosulfonic acid at low temperatures is the standard industrial method for this transformation.[16]

Application Protocol: Synthesis of a Model Sulfonamide

This protocol details the reaction of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride with a model amine, morpholine. This procedure is broadly applicable to a wide range of primary and secondary amines.

Caption: General workflow for sulfonamide synthesis and purification.

Detailed Step-by-Step Methodology:

• Reagents and Equipment:

  • 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.0 eq)

  • Morpholine (1.1 eq)

  • Triethylamine (Et₃N) or Pyridine (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • 1M Hydrochloric Acid (HCl), Saturated Sodium Chloride (brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica gel for chromatography

  • Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, standard glassware.

• Procedure:

  • Step 2.1 (Setup): To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (e.g., 269 mg, 1.0 mmol). Dissolve it in anhydrous DCM (5 mL). Cool the solution to 0 °C in an ice bath.

    • Rationale: An inert atmosphere and anhydrous solvent are crucial as sulfonyl chlorides readily react with water, which would hydrolyze the starting material and reduce the yield.[7] Cooling to 0 °C controls the initial exotherm of the reaction.

  • Step 2.2 (Addition): In a separate vial, dissolve morpholine (96 mg, 1.1 mmol) and triethylamine (152 mg, 1.5 mmol) in anhydrous DCM (2 mL). Add this solution dropwise to the cooled, stirring sulfonyl chloride solution over 10 minutes.

    • Rationale: A slight excess of the amine ensures complete consumption of the limiting sulfonyl chloride. Triethylamine acts as a non-nucleophilic base to scavenge the HCl byproduct generated during the reaction, driving the equilibrium towards the product.[17] Dropwise addition prevents a rapid temperature increase.

  • Step 2.3 (Reaction): After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

  • Step 2.4 (Monitoring - Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting sulfonyl chloride spot and the appearance of a new, typically more polar, product spot indicates reaction completion.

  • Step 2.5 (Workup): Once the reaction is complete, dilute the mixture with DCM (10 mL). Transfer the solution to a separatory funnel and wash sequentially with 1M HCl (1 x 10 mL), water (1 x 10 mL), and saturated brine (1 x 10 mL).

    • Rationale: The HCl wash removes the excess amine and triethylamine (as their hydrochloride salts). The brine wash helps to remove residual water from the organic layer.

  • Step 2.6 (Purification): Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure. Purify the resulting crude oil or solid by flash column chromatography on silica gel.

  • Step 2.7 (Characterization - Self-Validation): Characterize the purified product using standard analytical techniques (NMR, MS) to confirm its identity and purity. The expected product is 4-(5-fluoro-2-(2-methoxyethoxy)phenylsulfonyl)morpholine.

Strategic Rationale in Drug Design

The choice of this building block provides medicinal chemists with several levers to optimize drug candidates.

Caption: Relationship between structural features and drug properties.

• Fluorine's Impact: The C-F bond is exceptionally strong, making it resistant to metabolic cleavage by Cytochrome P450 enzymes. Placing fluorine at the C5 position can block a potential site of aromatic hydroxylation, thereby increasing the drug's half-life.[3][18] As the most electronegative element, it can also alter the electronic properties of the aromatic ring, influencing binding interactions and the pKa of nearby functional groups.[4][19]

• Methoxyethoxy Side Chain's Role: Flexible ether chains are often employed to improve solubility and permeability.[5] The oxygen atoms can act as hydrogen bond acceptors, forming key interactions with protein residues. This side chain can also serve as a chemical handle for further derivatization, allowing for the exploration of structure-activity relationships (SAR).

Safety and Handling

Sulfonyl chlorides are reactive and corrosive compounds that require careful handling.

• Handling: Always handle in a well-ventilated chemical fume hood.[20] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[21][22]

• Storage: Store in a cool, dry place away from moisture, under an inert atmosphere if possible. The container should be tightly sealed to prevent hydrolysis.[23]

• Reactivity: Sulfonyl chlorides react exothermically with nucleophiles such as water, alcohols, and amines. Avoid contact with strong bases and oxidizing agents.[7][8]

• Disposal: Unused reagent or reaction waste should be quenched carefully by slow addition to a stirred, cooled solution of a base like sodium bicarbonate or sodium hydroxide before disposal according to institutional guidelines.

Conclusion

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a highly valuable building block for medicinal chemists. Its pre-installed fluorine and methoxyethoxy functionalities provide a strategic advantage for fine-tuning the ADME (Absorption, Distribution, Metabolism, and Excretion) and pharmacodynamic properties of sulfonamide-based drug candidates. The straightforward and high-yielding protocol for sulfonamide formation further enhances its utility, making it an excellent choice for generating diverse chemical libraries and accelerating the drug discovery process.

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Application Notes and Protocols: The Strategic Role of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in the Synthesis of Advanced Kinase Inhibitors

Introduction: The Enduring Significance of the Sulfonamide Moiety in Kinase Inhibition

The sulfonamide functional group is a cornerstone in medicinal chemistry, integral to the structure of a multitude of therapeutic agents, including antibacterials, diuretics, and, notably, a growing class of targeted anticancer drugs.[1][2] In the realm of oncology, protein kinases are critical targets for therapeutic intervention, and inhibitors of these enzymes have revolutionized cancer treatment. The sulfonamide group, acting as a versatile scaffold and a key pharmacophoric element, is frequently incorporated into kinase inhibitor designs.[3][4] It can engage in crucial hydrogen bonding interactions within the ATP-binding pocket of kinases, mimicking the phosphate groups of ATP, and its physicochemical properties can be finely tuned through substitution on the aromatic ring and the sulfonamide nitrogen.[5]

This guide focuses on the application of a specialized building block, 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride , in the synthesis of sophisticated kinase inhibitors. The unique substitution pattern of this reagent—featuring a fluorine atom and a methoxyethoxy group—offers medicinal chemists a powerful tool to optimize the drug-like properties of their compounds, such as metabolic stability, solubility, and target engagement.

The "Why": Causality Behind the Experimental Choices with 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

The selection of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride as a synthetic precursor is a strategic decision driven by the desire to impart favorable characteristics to the final kinase inhibitor.

• The Role of the Fluorine Atom: The introduction of a fluorine atom can significantly enhance metabolic stability by blocking sites susceptible to oxidative metabolism. Furthermore, its high electronegativity can modulate the pKa of nearby functional groups and influence conformational preferences, potentially leading to improved binding affinity and selectivity.[6]

• The Methoxyethoxy Side Chain: The 2-(methoxyethoxy) group is a well-regarded solubilizing moiety. Its inclusion can improve the aqueous solubility of the resulting sulfonamide, a critical parameter for oral bioavailability. The ether linkages also provide additional points for hydrogen bonding, potentially enhancing interactions with the kinase target.

• The Sulfonyl Chloride Reactive Handle: The sulfonyl chloride group is a highly reliable electrophile for the formation of sulfonamide bonds.[7] Its reaction with primary or secondary amines is typically efficient and high-yielding, making it an ideal choice for the construction of diverse compound libraries in a drug discovery setting.[8]

Visualizing the Synthesis: Reaction Scheme and Workflow

The core of this application is the nucleophilic substitution reaction between 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and an amine to form a stable sulfonamide bond.

Caption: General reaction scheme for sulfonamide synthesis.

The following diagram outlines a typical experimental workflow for the synthesis, purification, and characterization of a sulfonamide-based kinase inhibitor.

Caption: Experimental workflow from synthesis to characterization.

Detailed Experimental Protocol: Synthesis of a Representative Sulfonamide

This protocol describes a general method for the synthesis of a sulfonamide from 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and a generic primary amine (R-NH2).

Materials:

• 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Pyridine (1.5 eq) or Triethylamine (1.5 eq)

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO3)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine (1.1 eq) and dissolve it in anhydrous DCM. Cool the solution to 0°C in an ice bath.

• Base Addition: Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: Dissolve 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, water, saturated aqueous NaHCO3, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide.

• Characterization: Confirm the structure and purity of the final product using NMR (¹H, ¹³C, ¹⁹F), mass spectrometry, and HPLC.

Self-Validating System: The progress of the reaction can be monitored by TLC, observing the consumption of the starting amine and the appearance of a new, typically less polar, product spot. The final product's purity can be definitively assessed by HPLC, and its identity confirmed by NMR and mass spectrometry, ensuring the protocol's reliability.

Context: The Kinase Signaling Pathway and Sulfonamide Inhibitors

Many kinase inhibitors target aberrant signaling pathways that drive cancer cell proliferation and survival. The diagram below illustrates a simplified, representative kinase signaling cascade.

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Strategic Use of Protecting Groups in Reactions with 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl Chloride: An Application Guide

Introduction

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a versatile building block in modern organic synthesis, particularly in the fields of medicinal chemistry and drug development. Its unique substitution pattern, featuring an electron-withdrawing fluorine atom and an electron-donating, potentially coordinating methoxyethoxy group, imparts distinct reactivity and solubility characteristics. The fluorine atom can enhance biological activity and metabolic stability in the final compounds, while the methoxyethoxy group can improve pharmacokinetic properties.[1][2] However, the successful application of this reagent in multi-step syntheses often necessitates the strategic use of protecting groups to mask other reactive functionalities within the substrate.

This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth technical insights and field-proven protocols for employing protecting group strategies in reactions involving 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a framework for developing robust and efficient synthetic routes.

Chemical Profile of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl Chloride

Before devising a protecting group strategy, it is crucial to understand the inherent reactivity of the sulfonyl chloride.

Property	Value	Source
CAS Number	1365957-71-6	[3]
Molecular Formula	C₉H₁₁ClFO₄S	[3]
Molecular Weight	250.70 g/mol	[3]
Appearance	Not specified (typically a solid)
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF)

The electrophilicity of the sulfur atom in the sulfonyl chloride group is modulated by the electronic effects of the aromatic substituents. The fluorine atom at the 5-position acts as an electron-withdrawing group, which is expected to increase the reactivity of the sulfonyl chloride towards nucleophiles compared to an unsubstituted benzenesulfonyl chloride. Conversely, the 2-(2-methoxyethoxy) group is electron-donating, which may slightly temper this enhanced reactivity. This electronic balance makes the reagent reactive enough for efficient sulfonamide formation under mild conditions, yet potentially selective.

Core Application: Sulfonamide Synthesis and the Need for Protection

The primary application of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is the synthesis of sulfonamides through reaction with primary or secondary amines.[4] Sulfonamides are a cornerstone of many therapeutic agents.[5] The reaction proceeds via nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride, with the concomitant loss of hydrogen chloride. A base, such as pyridine or triethylamine, is typically added to neutralize the HCl generated.[6]

The necessity for protecting groups arises when the amine-containing substrate also bears other nucleophilic functional groups, such as hydroxyls, thiols, or other amino groups, that could compete in the reaction with the sulfonyl chloride. Without protection, a mixture of products would be obtained, leading to low yields and complex purification challenges.

Orthogonal Protecting Group Strategies

An effective protecting group strategy relies on the principle of orthogonality, where each protecting group can be removed under specific conditions without affecting other protecting groups present in the molecule.[3][4] This allows for the sequential deprotection and functionalization of different parts of a complex molecule.

Here, we present a logical workflow for a multi-step synthesis involving the selective sulfonylation of a primary amine in the presence of a hydroxyl group, illustrating an orthogonal protecting group strategy.

Caption: Orthogonal protecting group workflow for selective sulfonylation.

Protocol 1: Selective Sulfonylation of a Primary Amine in the Presence of a Phenolic Hydroxyl Group

This protocol details the protection of a primary amine with a tert-butyloxycarbonyl (Boc) group, followed by sulfonylation of the amine, and subsequent deprotection of the Boc group. The Boc group is stable under the basic conditions of the sulfonylation reaction but can be readily cleaved under acidic conditions, leaving the sulfonamide and the phenolic hydroxyl group intact.

Step 1: Boc Protection of the Amine

Rationale: The Boc group is a widely used protecting group for amines due to its ease of installation and removal under conditions that are orthogonal to many other protecting groups and reaction conditions.[7][8]

Materials:

• Amino-phenol substrate (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) or Sodium Bicarbonate (NaHCO₃) (1.5 eq)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• Dissolve the amino-phenol substrate in the chosen solvent.

• Add the base (TEA or NaHCO₃) to the solution.

• Add Boc₂O dropwise to the stirring solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Step 2: Sulfonylation of the Boc-Protected Amine

Rationale: The sulfonylation is carried out under basic conditions to neutralize the HCl byproduct. Pyridine is often used as both the base and a solvent. The Boc-protected amine is stable under these conditions.

Materials:

• Boc-protected amino-phenol (1.0 eq)

• 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.05 eq)

• Pyridine or Triethylamine (2.0 eq)

• Solvent: Dichloromethane (DCM) or Pyridine

Procedure:

• Dissolve the Boc-protected amino-phenol in the chosen solvent and cool the solution to 0 °C in an ice bath.

• Add the base (if not using pyridine as the solvent).

• Add a solution of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in the same solvent dropwise to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by column chromatography.

Step 3: Deprotection of the Boc Group

Rationale: The Boc group is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl), to reveal the free amine. These conditions are typically mild enough not to affect the newly formed sulfonamide or the phenolic hydroxyl group.[9]

Materials:

• Boc-protected sulfonamide (1.0 eq)

• Trifluoroacetic acid (TFA) or 4 M HCl in Dioxane

• Solvent: Dichloromethane (DCM)

Procedure:

• Dissolve the Boc-protected sulfonamide in DCM.

• Add an excess of TFA (e.g., 20-50% v/v in DCM) or 4 M HCl in dioxane at room temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess acid and solvent.

• The resulting product is typically the corresponding salt (e.g., trifluoroacetate or hydrochloride), which can be used directly or neutralized with a mild base if the free amine is required.

Protocol 2: Orthogonal Strategy with Silyl Protection of a Hydroxyl Group

In cases where the amine is desired to be the nucleophile for sulfonylation and a hydroxyl group needs to be protected, a silyl protecting group such as tert-butyldimethylsilyl (TBDMS) can be employed. The TBDMS group is stable to the basic conditions of sulfonylation but can be removed with fluoride sources like tetrabutylammonium fluoride (TBAF), which will not cleave the robust sulfonamide bond.

Caption: Orthogonal strategy using silyl protection for hydroxyl groups.

Step 1: TBDMS Protection of the Hydroxyl Group

Rationale: TBDMS is a common and robust protecting group for alcohols and phenols. It is introduced under mild conditions and is stable to a wide range of reagents, including the basic conditions of sulfonylation.

Materials:

• Amino-phenol substrate (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBDMSCl) (1.1 eq)

• Imidazole (2.2 eq)

• Solvent: Dimethylformamide (DMF)

Procedure:

• Dissolve the amino-phenol substrate and imidazole in DMF.

• Add TBDMSCl to the solution and stir at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Step 2: Sulfonylation of the Amine

This step is analogous to Step 2 in Protocol 1, using the TBDMS-protected substrate.

Step 3: Deprotection of the TBDMS Group

Rationale: The silyl ether is selectively cleaved using a fluoride source, which is orthogonal to the sulfonamide.

Materials:

• TBDMS-protected sulfonamide (1.0 eq)

• Tetrabutylammonium fluoride (TBAF) (1.1 eq, 1 M solution in THF)

• Solvent: Tetrahydrofuran (THF)

Procedure:

• Dissolve the TBDMS-protected sulfonamide in THF.

• Add the TBAF solution and stir at room temperature for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography to remove the silyl byproducts and any excess TBAF.

Troubleshooting and Key Considerations

• Reactivity of the Sulfonyl Chloride: 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is moisture-sensitive and should be handled under an inert atmosphere. Hydrolysis will deactivate the reagent.

• Steric Hindrance: In cases of sterically hindered amines, the sulfonylation reaction may be sluggish. Increasing the reaction temperature or using a more potent base like DBU may be necessary.

• Side Reactions: Over-reaction to form a bis-sulfonated product on a primary amine is generally not observed under standard conditions.

• Cleavage of the Methoxyethoxy Group: The ether linkage in the 2-(2-methoxyethoxy) group is generally stable under the conditions described. However, very strong acidic conditions and high temperatures should be avoided during deprotection steps to prevent potential cleavage.

Conclusion

The successful incorporation of the 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride moiety into complex molecules hinges on the judicious use of protecting groups. By understanding the principles of orthogonal protection and employing robust protocols such as those detailed in this guide, researchers can navigate the challenges of multi-step synthesis and efficiently access novel compounds with desired biological activities. The choice of protecting group should always be guided by the overall synthetic strategy, taking into account the stability of all functional groups present in the molecule at each step.

References

• Beuchet, P., et al. (2003). New 2-sulfonamidothiazoles substituted at C-4: synthesis of polyoxygenated aryl derivatives and in vitro evaluation of their biological activities. Indian Journal of Pharmaceutical Sciences, 64(2), 170-173.
• Design and Synthesis of Benzenesulfonamide Derivatives as Potent Anti-Influenza Hemagglutinin Inhibitors. (2011). ACS Medicinal Chemistry Letters, 2(8), 616-620.
• Synthesis of Benzimidazole-Sulfonyl Derivatives and Their Biological Activities. (2022). Journal of Chemistry, 2022, 1-18.
• An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. (2023). Molecules, 28(14), 5481.
• Electrically Driven N(sp2)–C(sp2/3) Bond Cleavage of Sulfonamides. (2021). Organic Letters, 23(11), 4336-4340.
• 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonamide. BLDpharm.
• Synthetic routes to sulfonyl fluorides. (2020).
• Synthesis and biological evaluation of benzenesulphonamide-bearing 1,4,5-trisubstituted-1,2,3-triazoles possessing human carbonic anhydrase I, II, IV, and IX inhibitory activity. (2018). Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1146-1157.
• Cleavage of aryl–ether bonds in lignin model compounds using a Co–Zn-beta catalyst. (2020). Green Chemistry, 22(18), 6061-6071.
• Beyond N−Ts deprotection: diversification of sulfonyl pyrroles. (2021).
• Recent advances in synthesis of sulfonamides: A review. (2013). Chemistry & Biology Interface, 3(1), 1-20.
• Application Note – N-Boc deprotection. Sigma-Aldrich.
• Synthesis and biological evaluation of sulfonamide analogues of the phosphatidylinositol 3-kinase inhibitor ZSTK474. (2017). Bioorganic & Medicinal Chemistry Letters, 27(22), 5037-5041.
• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. (2021). Chemical Society Reviews, 50(13), 7483-7503.
• Arylsulfonate esters in solid phase organic synthesis. I. Cleavage with amines, thiolate, and imidazole. (1997). Tetrahedron Letters, 38(1), 113-116.
• Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. (2024). Gels, 10(3), 183.
• 2-(2-Methoxyethoxy)benzene-1-sulfonyl chloride. ChemScene.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2021). International Journal of Molecular Sciences, 22(16), 8567.
• Application Notes and Protocols: The Role of 3-Chloro-5-fluoro-2-methoxypyridine in Medicinal Chemistry. Benchchem.
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (2024). Journal of Chemical and Pharmaceutical Research, 16(4), 131.
• Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. (2021). RSC Advances, 11(44), 27285-27302.
• A p-methoxybenzyl (PMB) protection/deprotection approach toward the synthesis of 5-phenoxy-4-chloro-N-(aryl/alkyl) thiophene-2-sulfonamides. (2014). Tetrahedron Letters, 55(4), 869-872.
• Cleavage of an aryl ether linkage in lignin.
• An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery. (2022). Biomacromolecules, 23(3), 1266-1275.
• A novel process for the preparation of linezolid and related compounds. (2005).
• Synthetic Routes to Arylsulfonyl Fluorides. (2021).
• Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides. (2020). Organic Letters, 22(8), 3163-3167.
• p-Nitrobenzyloxycarbonyl (pNZ) as a Temporary Nα-Protecting Group in Orthogonal Solid-Phase Peptide Synthesis. (2004). European Journal of Organic Chemistry, 2004(12), 2644-2649.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2021). Molecules, 26(16), 4993.

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Technical Notes & Optimization

Technical Support Center: Catalyst Selection and Troubleshooting for 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

Welcome to the technical support guide for 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on improving the reactivity of this reagent, particularly in sulfonamide synthesis. As a modern sulfonylating agent, its unique substitution pattern presents both opportunities and challenges. This guide offers field-proven insights, troubleshooting protocols, and a deep dive into the causality behind experimental choices to ensure your success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries encountered when first working with 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride.

Q1: What are the standard baseline conditions for reacting 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride with an amine?

A1: The reaction of a sulfonyl chloride with a primary or secondary amine to form a sulfonamide is a cornerstone of medicinal chemistry.[1] A typical starting point involves dissolving the amine in a suitable aprotic solvent like Dichloromethane (DCM) or Acetonitrile (MeCN). A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is added (typically 1.5-2.0 equivalents). The sulfonyl chloride (1.0-1.2 equivalents) is then added, often portion-wise or as a solution, at a controlled temperature, usually starting at 0 °C and allowing the reaction to warm to room temperature. The reaction progress is monitored by an appropriate technique like TLC or LC-MS.

Q2: How do I select the appropriate base for my reaction?

A2: Base selection is critical. The primary role of the base is to neutralize the hydrochloric acid (HCl) generated during the reaction.[2] Using a tertiary amine base like TEA or DIPEA is standard. However, for reactions involving sensitive substrates or when dealing with slow reactions, a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) could be considered. For reactions with particularly acid-sensitive amines, a proton sponge such as 1,8-Bis(dimethylamino)naphthalene can be effective. Pyridine can also be used and can sometimes play a dual role as a base and a weak nucleophilic catalyst, though it is less effective in the latter role than specialized catalysts.

Q3: When should I consider using a catalyst?

A3: A catalyst should be considered under two primary circumstances:

• Slow or Stalled Reactions: If the amine is electronically poor (e.g., an aniline with electron-withdrawing groups) or sterically hindered, the uncatalyzed reaction may be extremely slow or fail to reach completion.

• Mild Conditions Required: If your substrates are sensitive to heat, forcing the reaction with high temperatures may lead to decomposition. A catalyst can enable the reaction to proceed efficiently at a lower temperature.

The most common and effective catalysts for this transformation are nucleophilic catalysts, such as 4-(Dimethylamino)pyridine (DMAP).[3][4]

Section 2: Troubleshooting Guide

This section provides solutions to specific experimental problems in a cause-and-effect format.

Problem: The reaction is slow or incomplete after 24 hours.

This is the most common issue, especially when dealing with challenging amine substrates.

• Possible Cause: The amine nucleophile is weak. Aniline derivatives or sterically encumbered amines often exhibit low reactivity towards sulfonyl chlorides.

• Catalytic Solution: Employ a Nucleophilic Catalyst. 4-(Dimethylamino)pyridine (DMAP) is a highly effective catalyst for sulfonylation reactions.[3][4] It operates via a nucleophilic catalysis mechanism. DMAP is more nucleophilic than the substrate amine and initially attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate. This intermediate is much more electrophilic than the sulfonyl chloride itself, making it readily attacked even by a weak amine nucleophile to form the desired sulfonamide and regenerate the DMAP catalyst.[5][6][7]

  • Recommendation: Add 5-20 mol% of DMAP to the standard reaction mixture. The reaction rate should increase significantly, often allowing the reaction to complete within hours at room temperature.

• Diagram: Catalytic Cycle of DMAP in Sulfonylation

  Caption: DMAP catalytic cycle for sulfonamide formation.

Problem: Significant side product formation is observed.

• Possible Cause A: Hydrolysis of the sulfonyl chloride. Sulfonyl chlorides are sensitive to moisture and can hydrolyze to the corresponding sulfonic acid, which will not react with the amine. This appears as a baseline spot on a TLC plate that does not move.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents, and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Possible Cause B: The amine is reacting with a Lewis Acid catalyst. While Lewis acids like AlCl₃ or FeCl₃ can activate sulfonylating agents for Friedel-Crafts type reactions, they are generally poor choices for sulfonamide synthesis.[8][9] This is because the amine substrate is itself a Lewis base and will preferentially coordinate to the Lewis acid, rendering it non-nucleophilic and effectively shutting down the desired reaction. Newer methods have shown that specific Lewis acids like Ca(NTf₂)₂ can activate sulfonyl fluorides, but this is a specialized application that may not translate directly to sulfonyl chlorides with basic amines.[10]

  • Solution: Avoid strong Lewis acid catalysts. If activation of the sulfonyl chloride is necessary, a nucleophilic catalyst (DMAP) is the mechanistically preferred choice.

Section 3: Catalyst Selection & Experimental Protocols

Workflow for Troubleshooting and Catalyst Selection

This workflow guides the decision-making process for optimizing your reaction.

Caption: Decision workflow for sulfonamide reaction optimization.

Data Presentation: Comparison of Reaction Conditions

The following table illustrates the potential impact of a catalyst on a model reaction between 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and a representative weakly nucleophilic amine, 4-chloroaniline.

Entry	Catalyst (mol%)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	None	TEA (1.5)	DCM	25	24	15%
2	None	TEA (1.5)	MeCN	80	12	45%
3	DMAP (10%)	TEA (1.5)	DCM	25	4	92%

Data is illustrative and intended for comparison purposes.

Experimental Protocols

Protocol 1: General Uncatalyzed Procedure for Sulfonamide Formation

• Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add the amine (1.0 mmol, 1.0 eq.).

• Solvent & Base: Dissolve the amine in anhydrous Dichloromethane (DCM, 5 mL). Cool the solution to 0 °C using an ice bath. Add triethylamine (TEA) (0.21 mL, 1.5 mmol, 1.5 eq.).

• Reagent Addition: In a separate vial, dissolve 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (272 mg, 1.1 mmol, 1.1 eq.) in anhydrous DCM (2 mL). Add this solution dropwise to the cooled amine solution over 10 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the consumption of the starting materials by TLC or LC-MS.

• Workup: Upon completion, dilute the mixture with DCM. Wash sequentially with 1M HCl (aq.), saturated NaHCO₃ (aq.), and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: DMAP-Catalyzed Sulfonylation of a Challenging Amine

• Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add the amine (1.0 mmol, 1.0 eq.) and 4-(Dimethylamino)pyridine (DMAP) (12 mg, 0.1 mmol, 0.1 eq.).

• Solvent & Base: Add anhydrous Dichloromethane (DCM, 5 mL) and stir to dissolve. Cool the solution to 0 °C. Add triethylamine (TEA) (0.21 mL, 1.5 mmol, 1.5 eq.).

• Reagent Addition: Add a solution of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (272 mg, 1.1 mmol, 1.1 eq.) in anhydrous DCM (2 mL) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir. The reaction is often complete within 2-6 hours.

• Monitoring & Workup: Follow steps 5-7 from Protocol 1. The aqueous HCl wash is particularly important to remove the basic DMAP and TEA from the organic layer.

Section 4: References

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Retrieved from [Link]

• Abu-Hiam, M., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. PLoS ONE, 12(5), e0176811. Available at: [Link]

• Ball, N. D., et al. (2018). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters, 20(11), 3245–3249. Available at: [Link]

• Abu-Hiam, M., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. ResearchGate. Available at: [Link]

• Prakash, G. K. S., et al. (2013). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 54(14), 1839-1841. Available at: [Link]

• Bandgar, B. P., & Patil, A. V. (2006). Sulfonylation of aromatic compounds with sulfonic acids using silica gel-supported AlCl3 as a heterogeneous Lewis acid catalyst. Tetrahedron Letters, 47(39), 7015-7018. Available at: [Link]

• Boyd, M. J., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21516–21523. Available at: [Link]

• Serna-Vázquez, E. (2016). The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. Available at: [Link]

• Wang, Z., et al. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis, 12(10), 6030–6036. Available at: [Link]

• Li, X., et al. (2014). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters, 16(1), 252-255. Available at: [Link]

• Zipse, H., et al. (2004). The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). The Journal of Organic Chemistry, 69(19), 6485-6492. Available at: [Link]

• Ashenhurst, J. (n.d.). Reactions and Mechanisms. Master Organic Chemistry. Available at: [Link]

• Deadman, B. J., et al. (2022). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, 7, 137-144. Available at: [Link]

• Wikipedia. (n.d.). Methanesulfonic anhydride. Retrieved from [Link]

• Prakash Academy. (2019, June 29). Amines 19 I Formation of Sulfonamides I Amides I Sulfonic acids I Nucleophilic attack [Video]. YouTube. Available at: [Link]

• Salley, B., et al. (2018). The reaction of benzenesulfonyl chloride and the primary amine group of... ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the Biological Activity Screening of Novel Compounds Derived from 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

In the dynamic landscape of drug discovery, the exploration of novel chemical scaffolds is paramount to identifying next-generation therapeutics. Benzenesulfonyl chlorides and their derivatives have historically demonstrated a wide spectrum of biological activities, including potent antimicrobial and anticancer properties. This guide provides a comprehensive framework for the biological activity screening of a hypothetical library of compounds synthesized from the versatile starting material, 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. We will delve into the rationale behind the screening cascade, present detailed experimental protocols, and offer insights into the interpretation of comparative data.

The Genesis of a Focused Library: Synthesis of Bioactive Candidates

The journey from a single starting material to a library of potential drug candidates is a cornerstone of medicinal chemistry. 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride offers a reactive sulfonyl chloride group that can be readily coupled with a diverse range of nucleophiles to generate a library of sulfonamides and sulfonate esters.[1][2][3] This synthetic strategy allows for the systematic exploration of the chemical space around the core scaffold, a crucial step in establishing structure-activity relationships (SAR).

A typical synthetic approach involves the reaction of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride with various primary and secondary amines in the presence of a base, such as pyridine or triethylamine, to yield the corresponding sulfonamides.[1][4] Similarly, reaction with a diverse panel of phenols or alcohols can furnish a library of sulfonate esters.[2][5][6] For the purposes of this guide, we will consider a hypothetical library of 10 compounds, comprising 5 sulfonamides (FMS-1 to FMS-5) and 5 sulfonate esters (FME-1 to FME-5), each with unique amine or phenol substituents.

A Multi-Tiered Approach to Biological Activity Screening

A logical and resource-efficient screening strategy is essential for identifying promising lead compounds. We advocate for a multi-tiered approach, beginning with broad primary screens to identify general biological activity, followed by more specific secondary and mechanistic assays for active compounds.

Caption: A multi-tiered workflow for the biological activity screening of the synthesized compound library.

Experimental Protocols: A Foundation of Scientific Rigor

The validity of any screening campaign rests on the robustness and reproducibility of the experimental protocols. Here, we provide detailed, step-by-step methodologies for the key assays in our proposed screening cascade.

Part 1: Anticancer Activity Screening

A. Primary Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is a widely used initial screen for cytotoxicity.[7][8]

Experimental Protocol:

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.[9][10] Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (FMS-1-5, FME-1-5) and a positive control (e.g., Doxorubicin) in culture medium. Add 100 µL of the compound solutions to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ (half-maximal inhibitory concentration) value for each compound.

B. Secondary Mechanistic Screening: Caspase-3/7 Activity Assay

For compounds exhibiting significant cytotoxicity, a secondary assay to determine the mechanism of cell death is crucial. The activation of caspases-3 and -7 is a hallmark of apoptosis.[11][12]

Experimental Protocol:

• Cell Treatment: Seed and treat cells with the active compounds at their respective IC₅₀ concentrations as described for the MTT assay.

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.[13]

• Lysis and Caspase Activation: Add 100 µL of the Caspase-Glo® 3/7 reagent to each well of the 96-well plate containing the treated cells.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each sample using a luminometer.

• Data Analysis: Compare the luminescence signal of treated cells to that of untreated and positive control (e.g., staurosporine-treated) cells to determine the fold-increase in caspase-3/7 activity.

C. Mechanistic Insight: Kinase Inhibition Assay

Given that many sulfonyl-containing compounds are known to be kinase inhibitors, a general kinase inhibition assay can provide valuable mechanistic information.[14][15]

Experimental Protocol:

• Assay Setup: In a 96-well plate, add a generic kinase (e.g., a panel of representative kinases), its corresponding substrate, and ATP.[16]

• Inhibitor Addition: Add the test compounds at various concentrations.

• Kinase Reaction: Initiate the kinase reaction by adding a solution containing the necessary cofactors and incubate at 30°C for a specified time.

• Detection: Stop the reaction and detect the amount of phosphorylated substrate using a suitable method, such as a fluorescence-based or luminescence-based assay kit.[15]

• Data Analysis: Calculate the percentage of kinase inhibition for each compound and determine the IC₅₀ value.

Caption: A generic receptor tyrosine kinase signaling pathway that can be targeted by kinase inhibitors.

Part 2: Antimicrobial Activity Screening

A. Primary Screening: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17][18][19] The broth microdilution method is a standard technique for determining MIC values.[20]

Experimental Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to 0.5 McFarland standard.

• Compound Dilution: Perform serial two-fold dilutions of the test compounds and a positive control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.[17]

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity).[21]

B. Secondary Screening: Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[22][23]

Experimental Protocol:

• Subculturing: Following the MIC determination, take an aliquot from the wells showing no visible growth.

• Plating: Spread the aliquot onto an appropriate agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubation: Incubate the agar plates under the same conditions as the MIC assay.

• Result Interpretation: The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.[22][23]

Data Presentation and Comparative Analysis

Clear and concise presentation of screening data is crucial for identifying promising candidates and for comparative analysis.

Table 1: Anticancer Activity Screening Results

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Caspase-3/7 Activation (Fold Change)	Kinase Inhibition (IC₅₀, µM)
FMS-1	MCF-7	15.2	2.5	> 50
FMS-2	MCF-7	5.8	4.1	8.9
FMS-3	A549	22.1	1.8	> 50
FMS-4	A549	8.9	3.5	12.3
FMS-5	MCF-7	> 50	N/A	N/A
FME-1	MCF-7	35.4	1.5	> 50
FME-2	A549	12.7	2.8	25.1
FME-3	MCF-7	9.3	3.9	15.6
FME-4	A549	> 50	N/A	N/A
FME-5	MCF-7	28.6	1.9	> 50
Doxorubicin	MCF-7	0.5	5.2	N/A
Staurosporine	-	-	-	0.01

Table 2: Antimicrobial Activity Screening Results

Compound ID	S. aureus MIC (µg/mL)	S. aureus MBC (µg/mL)	E. coli MIC (µg/mL)	E. coli MBC (µg/mL)	C. albicans MIC (µg/mL)	C. albicans MFC (µg/mL)
FMS-1	8	16	32	64	> 64	> 64
FMS-2	16	32	> 64	> 64	> 64	> 64
FMS-3	4	8	16	32	32	64
FMS-4	> 64	> 64	> 64	> 64	> 64	> 64
FMS-5	32	64	> 64	> 64	> 64	> 64
FME-1	> 64	> 64	> 64	> 64	> 64	> 64
FME-2	16	32	32	64	> 64	> 64
FME-3	8	16	16	32	16	32
FME-4	> 64	> 64	> 64	> 64	> 64	> 64
FME-5	> 64	> 64	> 64	> 64	> 64	> 64
Ciprofloxacin	0.5	1	0.25	0.5	N/A	N/A
Fluconazole	N/A	N/A	N/A	N/A	2	4

Expertise & Experience: The Rationale Behind the Choices

The selection of assays and experimental conditions is not arbitrary but is based on established principles of drug discovery and a deep understanding of the potential targets.

• Choice of Cell Lines: The use of well-characterized cancer cell lines such as MCF-7 and A549 allows for the evaluation of activity against different cancer types and provides a basis for comparison with existing literature.

• Positive Controls: The inclusion of standard drugs like Doxorubicin, Staurosporine, Ciprofloxacin, and Fluconazole is essential for validating the assays and providing a benchmark for the potency of the test compounds.

• Tiered Screening: The multi-tiered approach ensures that resources are focused on the most promising compounds. Broad initial screens identify "hits," which are then subjected to more detailed and resource-intensive secondary and mechanistic assays.

• Mechanism of Action: The inclusion of apoptosis and kinase inhibition assays provides early insights into the potential mechanism of action of the anticancer compounds, which is critical for their further development.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be self-validating through the inclusion of appropriate controls:

• Negative Controls: Untreated cells or microorganisms serve as a baseline for normal growth and viability.

• Vehicle Controls: Cells or microorganisms treated with the solvent used to dissolve the test compounds (e.g., DMSO) account for any effects of the solvent itself.

• Positive Controls: Known bioactive compounds ensure that the assays are performing as expected and provide a reference for the potency of the test compounds.

By adhering to these principles of experimental design and data analysis, researchers can have confidence in the results of their screening campaign and make informed decisions about which compounds to advance in the drug discovery pipeline.

References

• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

• ResearchGate. (2023, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

• PMC - PubMed Central. (2021, August 12). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. [Link]

• BMG Labtech. (2024, September 18). The minimum bactericidal concentration of antibiotics. [Link]

• Journal of Medicinal Chemistry. (n.d.). Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). [Link]

• Journal of the American Chemical Society. (2023, September 20). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

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• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2 (pp. 235-252). [Link]

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• European Journal of Chemistry. (2024, September 30). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. [Link]

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A Comparative Guide to HPLC and LC-MS Methods for Purity Analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride Derivatives

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. The compound 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a key building block in the synthesis of various pharmaceutical candidates. Its inherent reactivity, while synthetically valuable, presents significant challenges for accurate purity analysis. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the comprehensive purity profiling of this important intermediate. We will delve into the rationale behind method development, present detailed experimental protocols, and offer supporting data to guide you in selecting the most appropriate analytical strategy for your needs.

The Analytical Challenge: The Reactive Nature of Sulfonyl Chlorides

Sulfonyl chlorides are highly susceptible to hydrolysis, reacting with even trace amounts of water to form the corresponding sulfonic acid. This instability complicates direct analysis, as the impurity profile can change during the analytical process itself. Therefore, a robust analytical method must not only separate the main component from its impurities but also ensure the stability of the analyte during sample preparation and analysis.

A common and effective strategy to overcome this challenge is the derivatization of the sulfonyl chloride into a more stable compound, typically a sulfonamide. This approach offers several advantages:

• Enhanced Stability: Sulfonamides are significantly more stable than sulfonyl chlorides, preventing degradation during analysis.

• Improved Chromatographic Behavior: Derivatization can improve peak shape and retention characteristics.

• Increased Detectability: By choosing an appropriate derivatizing agent, the UV absorbance or ionization efficiency of the analyte can be enhanced.

This guide will focus on methods employing derivatization as a critical step in the analytical workflow.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC with UV detection is a widely used technique for the routine quality control of pharmaceuticals due to its robustness, precision, and cost-effectiveness. A well-developed HPLC method can effectively separate the derivatized 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride from its potential impurities.

Key Considerations for HPLC Method Development

The development of a stability-indicating HPLC method requires careful optimization of several parameters:

• Column Chemistry: The choice of the stationary phase is critical for achieving the desired separation. For aromatic compounds like the derivatized analyte, both C18 and Phenyl-Hexyl columns are excellent candidates. A C18 column provides general-purpose hydrophobicity, while a Phenyl-Hexyl column can offer alternative selectivity through π-π interactions with the aromatic rings of the analyte and its impurities.

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent (typically acetonitrile or methanol) is used in reversed-phase HPLC. The pH of the aqueous phase should be controlled to ensure consistent ionization of any acidic or basic functional groups. A gradient elution is often preferred for impurity profiling to ensure the elution of compounds with a wide range of polarities within a reasonable timeframe.

• Derivatization Agent: The choice of the derivatizing agent is crucial. A simple primary or secondary amine, such as benzylamine or diethylamine, is often used. The ideal derivatizing agent should react quickly and completely with the sulfonyl chloride and should not introduce interfering peaks in the chromatogram.

Proposed HPLC-UV Method

This proposed method is based on established protocols for similar sulfonyl chloride derivatives and is designed to be a robust starting point for your method development and validation.

1. Derivatization Protocol:

• Accurately weigh approximately 25 mg of the 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride sample into a 10 mL volumetric flask.

• Add 5 mL of a suitable aprotic solvent, such as acetonitrile or tetrahydrofuran, and sonicate to dissolve.

• Add 1 mL of a 1% (v/v) solution of benzylamine in the same solvent.

• Allow the reaction to proceed at room temperature for 30 minutes.

• Dilute to the mark with the solvent and mix well.

• Filter an aliquot through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

Parameter	Recommended Condition	Justification
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for a wide range of aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides a consistent pH and is compatible with mass spectrometry if transferring the method to LC-MS.
Mobile Phase B	Acetonitrile	A common and effective organic modifier for reversed-phase HPLC.
Gradient	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30.1-35 min: 30% B	A gradient elution ensures the separation of both polar and non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides reproducible retention times.
Detection	UV at 254 nm	A common wavelength for the detection of aromatic compounds.
Injection Volume	10 µL	A typical injection volume for HPLC analysis.

Workflow for HPLC Purity Analysis

Caption: Workflow for the purity analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride using HPLC with derivatization.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification and Quantification

While HPLC-UV is excellent for routine purity analysis, LC-MS provides an unparalleled level of sensitivity and specificity, making it the gold standard for impurity identification and the quantification of trace-level impurities.

Advantages of LC-MS over HPLC-UV

• Higher Sensitivity: Mass spectrometry detectors are generally more sensitive than UV detectors, allowing for the detection and quantification of impurities at very low levels.

• Greater Specificity: Mass spectrometry provides molecular weight information, which is highly specific and can be used to tentatively identify unknown impurities.

• Structural Elucidation: Tandem mass spectrometry (MS/MS) can be used to fragment ions, providing valuable structural information for the definitive identification of impurities.

Key Considerations for LC-MS Method Development

The development of an LC-MS method builds upon the principles of HPLC method development with additional considerations for the mass spectrometer:

• Ionization Source: Electrospray ionization (ESI) is the most common ionization technique for LC-MS and is well-suited for the analysis of sulfonamides. Both positive and negative ion modes should be evaluated to determine which provides the best sensitivity for the derivatized analyte and its impurities.

• Mobile Phase Compatibility: The mobile phase must be volatile and compatible with the ionization source. Buffers such as ammonium formate or ammonium acetate are preferred over non-volatile phosphate buffers.

• Mass Analyzer: A variety of mass analyzers are available, each with its own advantages. A triple quadrupole mass spectrometer is ideal for targeted quantification due to its high sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode. A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap, is invaluable for the accurate mass measurement of unknown impurities, which aids in determining their elemental composition.

Proposed LC-MS/MS Method

This proposed method is designed for the sensitive and selective analysis of the derivatized 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and its impurities.

1. Derivatization Protocol:

The same derivatization protocol as described for the HPLC method can be used.

2. LC-MS/MS Conditions:

Parameter	Recommended Condition	Justification
LC System	UPLC/UHPLC system	Provides higher resolution and faster analysis times compared to conventional HPLC.
Column	C18, 2.1 x 100 mm, 1.8 µm	A smaller particle size column provides better separation efficiency.
Mobile Phase A	0.1% Formic Acid in Water	Volatile and compatible with ESI.
Mobile Phase B	Acetonitrile	A common and effective organic modifier.
Gradient	0-2 min: 20% B; 2-10 min: 20-90% B; 10-12 min: 90% B; 12.1-15 min: 20% B	A faster gradient can be used with a UPLC system.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temperature	40 °C	Higher temperatures can improve peak shape and reduce viscosity.
Ionization Source	Electrospray Ionization (ESI), Positive and Negative Modes	Both modes should be evaluated for optimal sensitivity.
Mass Spectrometer	Triple Quadrupole or High-Resolution Mass Spectrometer	The choice depends on whether the goal is targeted quantification or unknown identification.
Scan Mode	Full Scan for impurity profiling; MRM for targeted quantification	Full scan provides a broad overview, while MRM offers high sensitivity for specific analytes.

Logical Relationship in LC-MS Method Development

Caption: Logical flow for the development and validation of an LC-MS method for impurity analysis.

Comparison of HPLC and LC-MS Methods

The choice between HPLC and LC-MS will depend on the specific requirements of the analysis.

Feature	HPLC-UV	LC-MS
Primary Application	Routine quality control, purity assessment	Impurity identification, trace-level quantification, structural elucidation
Sensitivity	Moderate	High to Very High
Specificity	Relies on chromatographic separation	High (based on mass-to-charge ratio)
Cost	Lower	Higher
Complexity	Simpler to operate and maintain	More complex, requires specialized expertise
Regulatory Acceptance	Widely accepted for routine QC	Essential for impurity identification and characterization

Potential Impurities and Their Analysis

A thorough understanding of the synthetic route for 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is essential for predicting potential impurities. These may include:

• Starting materials: Unreacted precursors used in the synthesis.

• Byproducts: Compounds formed through side reactions.

• Degradation products: The corresponding sulfonic acid is the most common degradation product.

Both the proposed HPLC and LC-MS methods should be capable of separating these potential impurities from the main component. During method validation, forced degradation studies should be performed to demonstrate the stability-indicating nature of the method.

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

Once a suitable method has been developed, it must be validated in accordance with regulatory guidelines such as those from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), the United States Pharmacopeia (USP), and the European Pharmacopoeia (Ph. Eur.).

Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The purity analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride derivatives requires a well-thought-out analytical strategy that addresses the inherent instability of the sulfonyl chloride group. Derivatization is a key step in achieving a robust and reliable method.

• HPLC-UV is a suitable technique for routine quality control, providing reliable purity data in a cost-effective manner.

• LC-MS is the preferred method for in-depth impurity profiling, offering superior sensitivity and specificity for the identification and quantification of trace-level impurities.

The choice between these two powerful techniques will ultimately depend on the specific analytical goals, available resources, and regulatory requirements of your project. The methods and principles outlined in this guide provide a solid foundation for developing and validating analytical procedures that will ensure the quality and safety of your pharmaceutical products.

References

• In Situ Identification and Quantification of Genotoxic Sulfonyl Chloride Impurity in Topiramate via LC-MS/MS. (2025). ResearchGate. Retrieved from [Link]

• Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. (2022). ResearchGate. Retrieved from [Link]

• Preparation method of substituted benzene sulfonyl chloride. (n.d.). Google Patents.

• Benzenesulfonyl chloride for HPLC derivatization. (2025). ChemBK. Retrieved from [Link]

• Development of a derivatization RP-HPLC method for determination of sulfuryl chloride in chlorosulfonic acid for gefapixant citrate manufacture. (2022). PubMed. Retrieved from [Link]

• 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl chloride. (n.d.). PubChem. Retrieved from [Link]

• HPLC chromatogram: void volume (t = 0.977 min), impurities (t = 2.289...). (n.d.). ResearchGate. Retrieved from [Link]

• 〈621〉CHROMATOGRAPHY. (2022). US Pharmacopeia (USP). Retrieved from [Link]

• Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. (2012). PMC - NIH. Retrieved from [Link]

• General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition. (2022). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

• Guidance for Industry - Q3A Impurities in New Drug Substances. (n.d.). FDA. Retrieved from [Link]

A Comparative Cost-Analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride in Synthesis: A Guide for Researchers

Introduction: The Critical Role of Sulfonyl Chlorides in Modern Drug Discovery

In the landscape of medicinal chemistry and drug development, the sulfonamide functional group holds a privileged position. Its prevalence in a wide array of therapeutic agents, from antibacterial drugs to diuretics and anticancer agents, underscores its importance. The synthesis of sulfonamides is most commonly achieved through the reaction of a sulfonyl chloride with a primary or secondary amine.[1] The choice of the sulfonyl chloride reagent is a critical decision in the synthetic strategy, influencing not only the reaction efficiency but also the physicochemical properties and biological activity of the final compound.

This guide provides a comprehensive comparative analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride , a specialized reagent, against more common and classical alternatives. We will delve into a cost-benefit analysis, examine the impact of structural modifications on reactivity and performance, and provide detailed experimental protocols to empower researchers in making informed decisions for their synthetic campaigns. Our focus is on providing practical, data-driven insights to facilitate the efficient and cost-effective synthesis of sulfonamide-based drug candidates.

The Subject of Analysis: 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (CAS: 1174295-58-9) is a substituted aromatic sulfonyl chloride that offers unique structural features for the synthesis of novel sulfonamides.

Structural Features and Their Implications:

• Fluorine Substituent: The presence of a fluorine atom on the benzene ring can significantly impact the physicochemical properties of the resulting sulfonamide. Fluorine can enhance metabolic stability, improve binding affinity through hydrogen bonding interactions, and modulate lipophilicity.

• Methoxyethoxy Side Chain: The 2-(2-methoxyethoxy)ethyl group introduces a flexible, polar side chain. This can improve aqueous solubility, a crucial parameter for drug candidates, and potentially provide additional interaction points within a biological target.

The strategic placement of these substituents makes this reagent an attractive choice for lead optimization campaigns where fine-tuning of pharmacokinetic and pharmacodynamic properties is essential.

Comparative Analysis with Alternative Sulfonyl Chlorides

The selection of a sulfonyl chloride is often a trade-off between cost, reactivity, and the desired structural features of the final product. Here, we compare our target molecule with three widely used alternatives: p-toluenesulfonyl chloride (TsCl), dansyl chloride, and the nitrobenzenesulfonyl chlorides (nosyl chlorides).

p-Toluenesulfonyl Chloride (TsCl)

p-Toluenesulfonyl chloride (CAS: 98-59-9), commonly known as tosyl chloride, is one of the most frequently used sulfonylating agents due to its low cost and moderate reactivity.

• Reactivity: The methyl group on the benzene ring is weakly electron-donating, making TsCl less reactive than sulfonyl chlorides with electron-withdrawing substituents. This can be advantageous in preventing side reactions but may require more forcing conditions for less nucleophilic amines.

• Applications: Widely used for the protection of amines and alcohols, and in the synthesis of a vast number of sulfonamides.

Dansyl Chloride

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride, CAS: 605-65-2) is a fluorescent reagent primarily used for labeling amines and amino acids for analytical purposes, such as in protein sequencing and HPLC analysis.[2]

• Reactivity: The dimethylamino group is strongly electron-donating, which can reduce the electrophilicity of the sulfonyl chloride. However, it readily reacts with primary and secondary amines under mild conditions.

• Unique Property: The resulting dansyl amides are highly fluorescent, a property not shared by the other reagents discussed here. This makes it unsuitable for the synthesis of therapeutic agents where fluorescence is not a desired property but invaluable for analytical applications.

Nitrobenzenesulfonyl Chlorides (Nosyl Chlorides)

2-Nitrobenzenesulfonyl chloride (o-NsCl, CAS: 1694-92-4) and 4-nitrobenzenesulfonyl chloride (p-NsCl, CAS: 1694-92-4) are highly reactive sulfonylating agents.

• Reactivity: The nitro group is a strong electron-withdrawing group, which significantly increases the electrophilicity of the sulfonyl chloride. This allows for the rapid sulfonylation of even weakly nucleophilic amines under mild conditions.

• Protecting Group: The resulting nosylamides can be readily cleaved under mild conditions, making nosyl chlorides excellent reagents for the protection of amines during multi-step syntheses.

Cost-Analysis: A Comparative Overview

The cost of starting materials is a critical factor in drug development, particularly during process scale-up. The following table provides a comparative cost analysis of the discussed sulfonyl chlorides based on currently available catalog prices. It is important to note that prices can vary significantly between suppliers and are subject to change. For 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride, the price is often available upon inquiry, suggesting it may be synthesized on demand, which can impact its cost-effectiveness for large-scale applications.

Reagent	CAS Number	Supplier Example	Price (USD) per gram
5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	1174295-58-9	BLD Pharm	Inquire
p-Toluenesulfonyl Chloride (TsCl)	98-59-9	Oakwood Chemical	~$0.20 - $1.00
Dansyl Chloride	605-65-2	Thermo Fisher Scientific	~$30 - $50
2-Nitrobenzenesulfonyl Chloride (o-NsCl)	1694-92-4	Oakwood Chemical	~$1.00 - $5.00
4-Nitrobenzenesulfonyl Chloride (p-NsCl)	1694-92-4	Oakwood Chemical	~$0.50 - $2.00

Analysis:

• Cost-Effective Workhorse: p-Toluenesulfonyl chloride is by far the most economical choice for general sulfonamide synthesis.

• Specialized and Higher Cost: 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and dansyl chloride are significantly more expensive, reflecting their specialized applications and more complex synthesis. The "inquire" status for our target molecule suggests a premium price, especially for smaller quantities.

• Reactive and Moderately Priced: The nitrobenzenesulfonyl chlorides offer a good balance of high reactivity and moderate cost, making them attractive for both laboratory-scale synthesis and as protecting groups.

Experimental Protocols

The following protocols are representative examples for the synthesis of sulfonamides using the discussed sulfonyl chlorides. Researchers should optimize these conditions for their specific substrates.

General Workflow for Sulfonamide Synthesis

Caption: General workflow for the synthesis of sulfonamides.

Protocol 1: Synthesis of a Sulfonamide using 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

This is a representative protocol and may require optimization.

• To a solution of the amine (1.0 eq.) in dichloromethane (DCM, 0.1 M) at 0 °C, add triethylamine (1.5 eq.). The use of a non-nucleophilic base is crucial to prevent its reaction with the sulfonyl chloride.

• Slowly add a solution of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride (1.1 eq.) in DCM. The slow addition helps to control the exotherm of the reaction.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress should be monitored by an appropriate technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with 1 M HCl, saturated NaHCO3 solution, and brine. This removes excess base and other aqueous-soluble impurities.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford the desired sulfonamide.

Protocol 2: Synthesis of a Sulfonamide using p-Toluenesulfonyl Chloride (TsCl)

• Dissolve the amine (1.0 eq.) in pyridine (0.2 M) at 0 °C. Pyridine acts as both the solvent and the base.

• Add p-toluenesulfonyl chloride (1.2 eq.) portion-wise.

• Stir the reaction at room temperature for 6-12 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers with 1 M HCl (to remove pyridine), saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the residue by recrystallization or column chromatography.

Protocol 3: Dansylation of an Amino Acid for Analytical Purposes

• Dissolve the amino acid (1.0 eq.) in 0.1 M sodium bicarbonate buffer (pH ~9.5). The alkaline pH is necessary to deprotonate the amino group.

• Add a solution of dansyl chloride (1.5 eq.) in acetone dropwise with vigorous stirring. Acetone is used as a co-solvent as dansyl chloride is poorly soluble in water.

• Stir the reaction in the dark at room temperature for 1-2 hours. Dansyl derivatives are light-sensitive.

• Quench the reaction by adding a small amount of a primary amine solution (e.g., methylamine) to consume excess dansyl chloride.

• Acidify the solution to pH ~3 with 1 M HCl.

• The dansylated amino acid can then be analyzed directly by reverse-phase HPLC with fluorescence detection.

Protocol 4: Synthesis of a Nosyl-protected Amine using 2-Nitrobenzenesulfonyl Chloride

• To a solution of the amine (1.0 eq.) and triethylamine (2.0 eq.) in THF (0.1 M) at room temperature, add 2-nitrobenzenesulfonyl chloride (1.1 eq.).

• Stir the reaction for 1-4 hours. The high reactivity of nosyl chloride usually leads to short reaction times.

• Monitor the reaction by TLC until the starting amine is consumed.

• Dilute the reaction mixture with ethyl acetate and wash with water, 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic phase over Na2SO4, filter, and evaporate the solvent.

• The crude nosylamide is often pure enough for the next step, but can be purified by recrystallization if necessary.

Conclusion and Recommendations

The choice of a sulfonyl chloride reagent is a multifaceted decision that requires careful consideration of cost, reactivity, and the desired properties of the final sulfonamide.

• For routine synthesis and large-scale production where cost is a primary driver, p-toluenesulfonyl chloride remains the reagent of choice due to its low price and well-established reactivity profile.

• When high reactivity and the ability to deprotect are required, nitrobenzenesulfonyl chlorides offer an excellent balance of performance and cost.

• Dansyl chloride is a specialized reagent, and its use is almost exclusively for analytical applications requiring fluorescent labeling.

• 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride is a specialty reagent best suited for lead optimization in drug discovery programs . Its unique structural features can impart desirable physicochemical properties to the final molecule, justifying its higher cost in the context of developing novel therapeutic agents with improved performance.

Researchers should carefully evaluate the goals of their synthesis to select the most appropriate sulfonyl chloride. For exploratory and early-stage drug discovery, the use of more functionalized and consequently more expensive reagents like 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride can be a strategic investment, potentially leading to drug candidates with superior properties.

References

• Recent Advances in the Synthesis of Sulfonamides Intermedi
• orthanilic acid - Organic Syntheses Procedure. Organic Syntheses.
• A reliable and easy method for synthesis of nitrogen-containing compounds : Ns-strategy and with high-activity trityl - TCI Chemicals. TCI Mail.
• Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Targeted quantification of amino acids by dansylation - PMC - NIH.
• A comparison of the recently reported methods for the synthesis of sulfonamides with the method reported here utilizing TCCA in water - ResearchG

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• 1. researchgate.net [researchgate.net]
• 2. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Comparison of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and its Non-fluorinated Analog

Abstract: The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug development, profoundly influencing metabolic stability, binding affinity, and lipophilicity. Understanding the structural impact of fluorination is paramount, and spectroscopic techniques offer the most direct window into these molecular changes. This guide provides a detailed comparative analysis of 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride and its non-fluorinated parent, 2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. While direct experimental data for these specific compounds is not widely published, this guide synthesizes foundational spectroscopic principles and data from close structural analogs to predict and explain the expected differences. We will delve into Nuclear Magnetic Resonance (¹H, ¹³C, ¹⁹F NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering both a theoretical framework and practical, field-proven protocols for researchers in medicinal chemistry and materials science.

Introduction: The Rationale for Comparison

Benzenesulfonyl chlorides are critical building blocks in organic synthesis, particularly for the creation of sulfonamides, a privileged scaffold in medicinal chemistry. The 2-(2-methoxyethoxy) substituent introduces a flexible, polar sidechain that can enhance solubility and modulate pharmacokinetic properties. The addition of a fluorine atom at the 5-position introduces significant electronic perturbations. Fluorine's high electronegativity creates a strong inductive (-I) effect, withdrawing electron density from the aromatic ring, while its lone pairs can participate in a weaker resonance (+M) effect.[1][2] This electronic tug-of-war is the primary driver of the spectroscopic differences we aim to elucidate.

This guide serves as a predictive framework. By understanding the principles governing these differences, researchers can more efficiently characterize novel fluorinated compounds, confirm successful synthesis, and gain deeper insights into their electronic structure.

Caption: Molecular structures of the target compounds for comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Predictive Analysis

NMR is arguably the most powerful tool for this comparison, as it is exquisitely sensitive to the electronic environment of each nucleus. The introduction of fluorine creates distinct and predictable changes in ¹H, ¹³C, and, of course, ¹⁹F NMR spectra.

¹H NMR Spectroscopy

The primary influence of the fluorine atom on the proton spectrum will be observed in the aromatic region.

• Chemical Shift: The strong electron-withdrawing nature of fluorine will deshield adjacent protons. We predict that H-4 and H-6 on the fluorinated ring will be shifted downfield (to a higher ppm value) compared to their counterparts on the non-fluorinated analog. The effect will be most pronounced for the proton ortho to the fluorine (H-4, H-6) and less so for the meta proton (H-3).

• Coupling Constants (J-coupling): The most telling feature will be the appearance of new couplings between the fluorine nucleus and the aromatic protons (J-H,F). These through-bond couplings are diagnostic:

  • ³J(H,F) (ortho coupling, e.g., H4-F5): Typically in the range of 7-10 Hz.

  • ⁴J(H,F) (meta coupling, e.g., H6-F5): Smaller, around 2-3 Hz.

  • ⁵J(H,F) (para coupling, e.g., H3-F5): Often very small or unresolved.

The protons of the methoxyethoxy side chain (-OCH₂CH₂OCH₃) are more distant and should experience minimal, if any, change in their chemical shifts.

¹³C NMR Spectroscopy

Carbon NMR provides an even clearer picture of the electronic perturbations.

• Chemical Shift: The C-F bond will have the most dramatic effect. The carbon directly attached to the fluorine (C-5) will show a very large downfield shift (typically >30 ppm) and will appear as a doublet due to the strong one-bond ¹J(C,F) coupling. Other carbons in the ring will also be affected:

  • C-4 and C-6 (ortho to F) will show smaller shifts, often slightly upfield due to resonance effects.

  • C-1 and C-3 (meta to F) will be less affected.

  • C-2 (para to F) will experience a minor shift.

• Coupling Constants: Long-range C-F couplings will be observable, providing further structural confirmation.

  • ¹J(C,F): Very large, typically 240-260 Hz.

  • ²J(C,F) (ortho): 20-25 Hz.

  • ³J(C,F) (meta): 5-10 Hz.

¹⁹F NMR Spectroscopy

This is the definitive experiment for the fluorinated analog.[3][4]

• Chemical Shift: The chemical shift of the fluorine nucleus is highly sensitive to its environment.[5][6] For an aryl fluoride of this type, a chemical shift in the range of -100 to -120 ppm (relative to CFCl₃) is expected.

• Coupling: The ¹⁹F signal will be split by the adjacent aromatic protons. We would expect to see a triplet of doublets or a similar complex multiplet, arising from coupling to H-4 (ortho, ³J(H,F) ≈ 7-10 Hz) and H-6 (meta, ⁴J(H,F) ≈ 2-3 Hz). Proton-decoupled ¹⁹F NMR would show a sharp singlet.

Table 1: Predicted NMR Spectroscopic Data Comparison

Parameter	2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	Rationale for Predicted Difference
¹H NMR (Aromatic)	Complex multiplet (ABCD system)	Distinct multiplets with H-F coupling	Fluorine's inductive effect deshields ortho/meta protons; spin-spin coupling to ¹⁹F splits proton signals.
¹³C NMR (C-5)	~125-130 ppm, singlet	~160-165 ppm, doublet (¹J(C,F) ≈ 250 Hz)	Direct attachment to highly electronegative F causes strong deshielding and a large one-bond coupling constant.
¹⁹F NMR	Not Applicable	Singlet (decoupled) or multiplet (coupled) at ~ -110 ppm	Presence of the fluorine atom. Coupling to adjacent protons provides clear structural information.

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying functional groups. The key differences will arise from the C-F bond vibration and subtle shifts in the sulfonyl chloride and aromatic C-H bands.

• C-F Stretch: The most significant new feature in the fluorinated analog's spectrum will be a strong, sharp absorption band corresponding to the C(aryl)-F stretch. This typically appears in the 1250-1100 cm⁻¹ region.[7]

• S=O Stretches: The sulfonyl chloride group (SO₂Cl) gives rise to two very strong stretching bands: an asymmetric stretch (νas) around 1380-1360 cm⁻¹ and a symmetric stretch (νs) around 1190-1170 cm⁻¹. The electron-withdrawing fluorine atom may cause a slight shift of these bands to higher wavenumbers (higher energy) due to the strengthening of the S=O bonds.

• Aromatic C-H Bending: The out-of-plane (o.o.p.) C-H bending vibrations in the 900-650 cm⁻¹ region are characteristic of the substitution pattern on the benzene ring. The non-fluorinated analog has a 1,2-disubstituted pattern, while the fluorinated analog has a 1,2,4-trisubstituted pattern. This will result in different absorption patterns in this fingerprint region, providing a clear method of differentiation.

Table 2: Predicted IR Absorption Frequencies (cm⁻¹)

Functional Group	2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride	Rationale for Predicted Difference
S=O (asymmetric)	~1370 (vs)	~1375 (vs)	Inductive withdrawal by F slightly strengthens S=O bonds.
S=O (symmetric)	~1180 (vs)	~1185 (vs)	Inductive withdrawal by F slightly strengthens S=O bonds.
C(aryl)-F Stretch	Not Present	~1200 (s)	Presence of the carbon-fluorine bond.[7]
C-H o.o.p. Bending	Pattern for 1,2-disubstitution	Pattern for 1,2,4-trisubstitution	Different substitution patterns on the aromatic ring.
(vs = very strong, s = strong)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, offering definitive confirmation of the elemental composition.

• Molecular Ion (M⁺): The molecular ion peak for the fluorinated analog will be 18.0 Da higher than its non-fluorinated counterpart (F atomic weight ≈ 19.0, H atomic weight ≈ 1.0). Both will exhibit a characteristic M+2 peak at approximately one-third the intensity of the M⁺ peak, which is diagnostic for the presence of a single chlorine atom (due to the ³⁷Cl isotope).

  • Non-fluorinated (C₉H₁₁ClO₄S): MW = 250.70 g/mol

  • Fluorinated (C₉H₁₀ClFO₄S): MW = 268.69 g/mol

• Fragmentation: Both molecules are expected to undergo fragmentation via the loss of the sulfonyl chloride group (-SO₂Cl) or cleavage of the ether sidechain. A key fragmentation pathway for sulfonyl chlorides is the loss of SO₂ (64 Da) or the Cl radical (35/37 Da). The presence of fluorine on the aromatic ring will influence the stability of the resulting fragments, potentially altering the relative intensities of certain fragment ions compared to the non-fluorinated analog.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following self-validating protocols should be employed.

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Navigating the Metabolic Maze: A Comparative Guide to the Stability of Drugs Derived from 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride

In the landscape of modern drug discovery, the metabolic stability of a compound is a critical determinant of its clinical success. A drug that is rapidly metabolized may fail to achieve therapeutic concentrations, while one that is too stable could lead to adverse effects. This guide provides an in-depth, comparative framework for assessing the metabolic stability of drug candidates derived from the promising scaffold, 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride. While specific metabolic data for every conceivable derivative of this scaffold is not exhaustively documented in public literature, this guide will equip researchers with the foundational knowledge, detailed experimental protocols, and data interpretation strategies necessary to conduct a thorough and scientifically rigorous assessment. We will explore the expected metabolic pathways for this class of compounds, detail robust in vitro methodologies for stability profiling, and discuss rational drug design strategies, including bioisosteric modifications, to enhance metabolic robustness.

The Structural Significance of the 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl Moiety

The 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride scaffold presents several features of interest in medicinal chemistry. The sulfonyl group is a common pharmacophore, and its derivatives, sulfonamides, are found in a wide array of therapeutic agents. The fluorine atom can strategically block potential sites of metabolism and modulate the physicochemical properties of the molecule.[1] The 2-methoxyethoxy side chain offers a handle for further chemical modification and can influence solubility and receptor binding. However, this region also presents potential metabolic liabilities, primarily through O-dealkylation.[2]

Predicted Metabolic Soft Spots

Based on the structure, several potential sites of metabolic transformation can be hypothesized. Understanding these "soft spots" is the first step in designing metabolically stable analogues.

• O-dealkylation: The methoxyethoxy side chain is a prime candidate for oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to the formation of an alcohol and subsequently an aldehyde, which can be further oxidized to a carboxylic acid.[3]

• Aromatic Hydroxylation: The benzene ring, although substituted, can still be a target for CYP-mediated hydroxylation, particularly at positions not occupied by the existing substituents.[4]

• N-dealkylation/Oxidation: If the sulfonyl chloride is reacted with a secondary amine to form a sulfonamide, the alkyl groups on the nitrogen are susceptible to N-dealkylation and N-oxidation.[2]

• Sulfonamide Hydrolysis: While generally stable, the sulfonamide bond can be subject to enzymatic hydrolysis, although this is a less common metabolic pathway compared to oxidation.

A Comparative Framework for Assessing Metabolic Stability

To objectively compare the metabolic stability of different drug candidates derived from our lead scaffold, a multi-tiered experimental approach is recommended. This typically involves in vitro assays using liver fractions, followed by more complex cellular models.

Tier 1: High-Throughput Screening with Human Liver Microsomes (HLM)

The initial assessment of metabolic stability is often performed using human liver microsomes.[5] These are vesicles of the endoplasmic reticulum from hepatocytes and contain a high concentration of Phase I metabolic enzymes, particularly CYPs.[6] This assay provides a rapid and cost-effective way to rank compounds based on their intrinsic clearance.[7]

• Compound Preparation: Prepare stock solutions of test compounds and positive controls (e.g., a rapidly metabolized compound like verapamil and a slowly metabolized one like warfarin) in a suitable organic solvent like DMSO.

• Incubation Mixture: In a 96-well plate, combine pooled human liver microsomes, a NADPH-regenerating system (to ensure sustained CYP activity), and phosphate buffer (pH 7.4).

• Initiation of Reaction: Add the test compounds to the incubation mixture to initiate the metabolic reaction. A control incubation without the NADPH-regenerating system should be included to assess non-enzymatic degradation.

• Time Points: Incubate the plate at 37°C with shaking. At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis: Centrifuge the plate to precipitate proteins. Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound.[8]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression line represents the elimination rate constant (k). From this, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

Compound ID	Scaffold Modification	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Lead-001	Unmodified	15	46.2
ALT-001	Bioisostere A for Methoxyethoxy	45	15.4
ALT-002	Bioisostere B for Methoxyethoxy	>60	<11.6
ALT-003	Fluorine at position X	25	27.7
Control-Fast	Verapamil	8	86.6
Control-Slow	Warfarin	>60	<11.6

Tier 2: Comprehensive Metabolic Profiling with Cryopreserved Human Hepatocytes

While microsomes are excellent for assessing Phase I metabolism, they lack the full complement of metabolic enzymes and cofactors present in intact liver cells.[9] Cryopreserved human hepatocytes provide a more physiologically relevant model, incorporating both Phase I and Phase II metabolic pathways (e.g., glucuronidation and sulfation), as well as cellular uptake and efflux transporters.[10]

• Hepatocyte Preparation: Thaw cryopreserved human hepatocytes according to the supplier's protocol and resuspend them in the appropriate incubation medium.

• Incubation: In a collagen-coated 96-well plate, add the hepatocyte suspension and allow the cells to attach.

• Compound Addition: Add the test compounds and positive controls to the wells.

• Time Points: At various time points (e.g., 0, 30, 60, 120, and 240 minutes), collect both the cells and the supernatant.

• Sample Processing: Quench the metabolic activity with a cold organic solvent containing an internal standard. Lyse the cells to release intracellular metabolites.

• LC-MS/MS Analysis: Analyze the processed samples by LC-MS/MS to determine the concentration of the parent compound and to identify major metabolites.[11]

• Data Analysis: Calculate the half-life and intrinsic clearance as described for the microsomal assay. The data from hepatocytes are generally considered more predictive of in vivo human clearance.

Compound ID	Scaffold Modification	Hepatocyte t½ (min)	Hepatocyte CLint (µL/min/10^6 cells)	Major Metabolites Identified
Lead-001	Unmodified	25	27.7	M1 (O-dealkylated), M2 (Hydroxylated)
ALT-001	Bioisostere A for Methoxyethoxy	70	9.9	M3 (Hydroxylated on bioisostere)
ALT-002	Bioisostere B for Methoxyethoxy	>120	<5.8	Minor metabolites only
ALT-003	Fluorine at position X	40	17.3	M1 (O-dealkylated)

Visualizing the Workflow and Rationale

To better understand the experimental design and decision-making process, the following diagrams illustrate the workflow for assessing metabolic stability and the logic behind bioisosteric replacement.

Caption: Workflow for assessing metabolic stability.

Rational Drug Design: Enhancing Metabolic Stability through Bioisosteric Replacement

When a lead compound exhibits poor metabolic stability, medicinal chemists can employ a strategy known as bioisosteric replacement to modify the structure and block metabolic pathways without compromising biological activity. For our scaffold, the 2-methoxyethoxy group is a likely metabolic hot spot.

Caption: Bioisosteric replacement strategy.

By replacing the metabolically labile methoxyethoxy group with moieties that are more resistant to CYP-mediated oxidation, such as a trifluoroethoxy group or a cyclopropylmethyl ether, the metabolic stability of the resulting compounds can be significantly improved. These changes, however, must be carefully evaluated to ensure that they do not negatively impact the compound's potency, selectivity, or other ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Conclusion and Future Directions

The assessment of metabolic stability is a cornerstone of modern drug discovery and development. For compounds derived from 5-Fluoro-2-(2-methoxyethoxy)benzene-1-sulfonyl chloride, a systematic and tiered approach, beginning with high-throughput microsomal assays and progressing to more complex hepatocyte models, is essential for identifying candidates with favorable pharmacokinetic profiles. The strategic use of bioisosteric replacement to address metabolic liabilities is a powerful tool in the medicinal chemist's arsenal. By combining robust experimental data with rational drug design, researchers can navigate the metabolic maze and develop safer and more effective medicines.

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